[(5-Bromothiophen-2-YL)methyl](2-methylbutan-2-YL)amine

Core Science & Biosynthesis

The Structural and Synthetic Mechanics of (5-Bromothiophen-2-YL)methylamine in Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, bifunctional building blocks are the cornerstone of fragment-based design and combinatorial library synthesis. (5-Bromothiophen-2-YL)methylamine (CAS: 612499-04-4) represents a highly versatile, pharmacologically privileged scaffold[1]. By combining the metabolic stability and bioisosterism of a thiophene ring with two orthogonal reactive handles—an electrophilic aryl bromide and a nucleophilic primary amine—this compound enables rapid diversification. This technical guide explores the structural causality, physicochemical properties, and validated synthetic protocols for deploying this molecule in advanced therapeutic development.

Physicochemical & Structural Profiling

To effectively utilize (5-Bromothiophen-2-YL)methylamine, researchers must understand its baseline physical parameters. The thiophene core acts as a classical bioisostere for a phenyl ring, offering improved lipophilicity and altered electron density, which often enhances target binding affinity while mitigating off-target toxicity[2].

The quantitative data below summarizes the critical properties of the free base form, essential for calculating reaction stoichiometry and predicting pharmacokinetic behavior[3].

Property	Value	Structural Significance
Molecular Formula	C₅H₆BrNS	Dictates baseline molecular weight for fragment libraries.
Molecular Weight	192.08 g/mol	Ideal low-molecular-weight fragment (Rule of 3 compliant).
Monoisotopic Mass	190.94043 Da	Critical for high-resolution LC-MS (ESI+) identification.
SMILES String	C1=C(SC(=C1)Br)CN	Defines the 2,5-disubstitution pattern for computational modeling.
Boiling Point	~246.1°C at 760 mmHg	Indicates low volatility; stable under standard reflux conditions.
Density	1.669 ± 0.06 g/cm³	High density typical of brominated heteroaromatics.
pKa (Amine)	~8.5 - 9.0 (predicted)	Requires basic conditions (e.g., DIPEA, K₂CO₃) to maintain nucleophilicity.

Note: Due to the oxidative susceptibility of the free primary amine, this compound is frequently stored and utilized as its hydrochloride salt (CAS: 1001414-56-7)[4].

Core Structural Mechanics & Causality

The utility of (5-Bromothiophen-2-YL)methylamine stems from the electronic interplay between its functional groups.

The C5-Bromine: An Electrophilic Handle

The bromine atom at the 5-position of the electron-rich thiophene ring is highly activated for transition-metal-catalyzed cross-coupling. Because sulfur donates electron density into the ring, the oxidative addition of Palladium (Pd⁰) or Nickel (Ni⁰) into the C-Br bond is highly favored[5]. This allows for rapid C-C or C-N bond formation via Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig couplings.

The C2-Methylamine: A Flexible Nucleophile

The primary amine is insulated from the aromatic system by a methylene (-CH₂-) spacer. This is a critical design choice:

• Causality of the Spacer: Without the methylene spacer (i.e., a direct 2-aminothiophene), the lone pair on the nitrogen would delocalize into the thiophene ring, drastically reducing its nucleophilicity and rendering the compound highly unstable. The methylene bridge preserves the aliphatic nature of the amine, ensuring it remains a potent nucleophile for amidation, reductive amination, and sulfonylation.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes mechanistic rationale and In-Process Controls (IPCs) to verify success before proceeding.

Protocol A: De Novo Synthesis via Reductive Amination

When the commercial amine is unavailable, it can be synthesized from 5-bromothiophene-2-carboxaldehyde[6].

Rationale: Reductive amination converts the aldehyde to an imine, which is subsequently reduced. Sodium triacetoxyborohydride (STAB) is chosen over sodium borohydride (NaBH₄) because STAB is milder and selectively reduces the protonated iminium ion without reducing the unreacted aldehyde, preventing the formation of alcohol byproducts.

Step-by-Step Methodology:

• Imine Formation: Dissolve 5-bromothiophene-2-carboxaldehyde (1.0 eq) in anhydrous 1,2-dichloroethane (DCE). Add ammonium acetate (10.0 eq) to provide a vast excess of ammonia, driving the equilibrium toward the imine.

• Catalysis: Add glacial acetic acid (1.5 eq) to lower the pH to ~5. Causality: This mildly acidic environment is required to protonate the intermediate hemiaminal, facilitating the elimination of water to form the iminium ion.

• Reduction: Portion-wise, add STAB (1.5 eq) at 0°C. Stir at room temperature for 12 hours.

• Self-Validation (IPC): Monitor via TLC (Hexanes:EtOAc 7:3). The aldehyde starting material (UV active, higher Rf) should disappear, replaced by a baseline spot (the highly polar amine). Confirm the mass via LC-MS (Expected [M+H]⁺ m/z ≈ 192.0).

• Workup: Quench with 1N NaOH to neutralize the acetic acid and break down boron complexes. Extract with dichloromethane (DCM). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: N-Acylation for HDAC Inhibitor Synthesis

This protocol details the coupling of (5-Bromothiophen-2-YL)methylamine with an acyl chloride, a key step in generating histone deacetylase (HDAC) inhibitors[5].

Rationale: Acyl chlorides are highly reactive. N,N-Diisopropylethylamine (DIPEA) is used as the base instead of Triethylamine (TEA). Causality: The bulky isopropyl groups on DIPEA prevent it from acting as a competing nucleophile, avoiding the formation of unwanted quaternary ammonium salts.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under N₂, dissolve (5-Bromothiophen-2-YL)methylamine (1.0 eq) and DIPEA (1.8 eq) in anhydrous DCM. Cool to 0°C.

• Addition: Dropwise, add 4-fluorobenzoyl chloride (1.2 eq) dissolved in DCM over 30 minutes. Causality: Slow addition at 0°C controls the exothermic reaction and prevents di-acylation.

• Reaction: Allow the mixture to warm to room temperature and stir for 18 hours.

• Self-Validation (IPC): Analyze via LC-MS. The primary amine peak should be fully consumed, showing a new peak corresponding to the amide ([M+H]⁺ m/z ≈ 314.0).

• Workup: Dilute with DCM. Wash twice with saturated aqueous NaHCO₃. Causality: NaHCO₃ neutralizes the HCl byproduct and removes excess DIPEA salts. Dry over Na₂SO₄, filter, and purify via silica gel chromatography (Hexane:EtOAc gradient).

Applications in Drug Discovery Workflows

(5-Bromothiophen-2-YL)methylamine is a linchpin in synthesizing several classes of therapeutics:

• Factor Xa Inhibitors: The amine is often Boc-protected (using Boc₂O and K₂CO₃) to mask its reactivity[7]. The protected intermediate is then subjected to Suzuki coupling at the C5-bromine to build the biaryl core of oxazolidinone-based anticoagulants.

• Mutant p53 Restorers: The primary amine is utilized in nucleophilic aromatic substitution (SNAr) or amidation reactions to link the thiophene core to indole or thiadiazole scaffolds, creating compounds that restore wild-type function to mutant p53 proteins in oncology[8].

• Cardiomyogenesis Agents: The amine acts as a linker in the synthesis of 1,5-disubstituted benzimidazoles, which direct cardiomyocyte differentiation from embryonic stem cells[9].

Workflow Visualization

The following diagram illustrates the orthogonal synthetic pathways enabled by the bifunctional nature of the molecule.

Synthetic diversification of (5-Bromothiophen-2-yl)methylamine in drug discovery workflows.

Conclusion

(5-Bromothiophen-2-YL)methylamine exemplifies the power of rationally designed chemical fragments. By isolating a nucleophilic amine from a cross-coupling-ready bromo-thiophene core, chemists can execute orthogonal reactions without complex protecting-group strategies. Whether deployed in the synthesis of cardiovascular drugs, oncology agents, or epigenetic modulators, its predictable reactivity and favorable physicochemical profile make it an indispensable tool in the medicinal chemist's arsenal.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 23130577, (5-Bromothiophen-2-yl)methanamine." PubChem, 2026.[Link]

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• Lee, H., et al. "Inhibitors of Acyl-CoA:Cholesterol O-Acyltransferase. 2. Identification and Structure−Activity Relationships of a Novel Series of N-Alkyl-N-(heteroaryl-substituted benzyl)-N'-arylureas." Journal of Medicinal Chemistry, 2001.[Link]

• Google Patents. "CN104478866B - Oxazolidinone compounds and its application in medicine.
• Google Patents. "WO2021231474A1 - METHODS AND COMPOUNDS FOR RESTORING MUTANT p53 FUNCTION.

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Synthesis Pathways and Reaction Mechanisms for (5-Bromothiophen-2-YL)methylamine: A Comprehensive Technical Guide

Executive Summary

(5-Bromothiophen-2-YL)methylamine (CAS 42086-90-8) is a highly valued building block in medicinal chemistry and drug discovery. It is prominently featured in the synthesis of aminomethylenethiophene (AMT) scaffolds, which are critical for developing anti-metastatic inhibitors of Lysyl Oxidase (LOX)[1] and therapeutic agents targeting β -amyloid peptide release in Alzheimer's disease models[2].

Synthesizing this primary amine presents a distinct chemoselectivity challenge: the electron-rich thiophene ring is substituted with a bromine atom that is highly susceptible to reductive cleavage (hydrodehalogenation). This whitepaper details two field-proven, self-validating synthetic pathways that successfully install the primary amine while preserving the structural integrity of the aryl halide.

Retrosynthetic Analysis & Chemoselectivity Challenges

The retrosynthetic disconnection of (5-Bromothiophen-2-YL)methylamine leads to two primary precursors:

• 5-Bromo-2-thiophenecarbonitrile: Requiring the direct reduction of the nitrile group.

• 5-Bromo-2-thiophenecarboxaldehyde: Requiring reductive amination or oxime condensation followed by reduction.

The Causality of Reagent Selection: Standard primary amine syntheses often employ Palladium-catalyzed hydrogenation ( H2​ , Pd/C) or aggressive nucleophilic hydrides like Lithium Aluminum Hydride ( LiAlH4​ ) at elevated temperatures. However, applying these to a 5-bromothiophene system almost guarantees the oxidative addition of the C-Br bond, leading to the formation of the des-bromo byproduct (thiophen-2-ylmethylamine). Therefore, successful protocols must utilize electrophilic hydrides or mild single-electron transfer (SET) reductants.

Pathway A: Chemoselective Nitrile Reduction via Borane-THF

Reaction Mechanism

The reduction of 5-bromo-2-thiophenecarbonitrile is optimally achieved using a Borane-Tetrahydrofuran ( BH3​⋅THF ) complex[1]. Unlike LiAlH4​ , which is a nucleophilic hydride, BH3​ acts as an electrophilic reducing agent.

The mechanism initiates with the Lewis acidic boron coordinating to the lone pair of the nitrile nitrogen. This coordination enhances the electrophilicity of the nitrile carbon, facilitating an intramolecular hydride transfer to form an N -borylimine intermediate. A second hydride transfer yields a stable amine-borane complex. Because the borane specifically targets the electron-rich nitrogen rather than the electrophilic C-Br bond, hydrodehalogenation is entirely suppressed.

Fig 1: Chemoselective reduction of 5-bromo-2-thiophenecarbonitrile using Borane-THF.

Experimental Protocol

Note: This system is self-validating; the disappearance of the sharp nitrile stretch (~2220 cm−1 ) in FTIR and the appearance of the amine N-H stretch (~3300 cm−1 ) confirms completion.

• Initialization: Flame-dry a 250 mL round-bottom flask under an inert Argon atmosphere. Dissolve 5-bromo-2-thiophenecarbonitrile (10.0 mmol) in anhydrous THF (30 mL).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add BH3​⋅THF (1.0 M in THF, 30.0 mL, 3.0 equiv) dropwise over 30 minutes to control the exothermic coordination.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours. Monitor via TLC (Hexanes:EtOAc 3:1) until the starting material is consumed.

• Quenching (Critical Step): Cool the mixture back to 0 °C. Carefully add Methanol (15 mL) dropwise to quench excess borane (Caution: Vigorous H2​ gas evolution). Follow with 2M HCl (20 mL) and reflux for 1 hour to disrupt the strong amine-borane complex.

• Isolation: Concentrate the mixture in vacuo to remove THF/MeOH. Wash the acidic aqueous layer with Diethyl Ether (2 x 20 mL) to remove neutral impurities. Basify the aqueous layer to pH 12 using 6M NaOH at 0 °C. Extract the free amine with Dichloromethane (3 x 30 mL), dry over anhydrous Na2​SO4​ , and concentrate to yield the pure target compound.

Pathway B: Oxime Condensation and Mild SET Reduction

Reaction Mechanism

When starting from 5-bromo-2-thiophenecarboxaldehyde, direct reductive amination with ammonia often yields a mixture of primary, secondary, and tertiary amines. To enforce strict selectivity for the primary amine, the aldehyde is first condensed with hydroxylamine to form a stable oxime[2].

The subsequent reduction utilizes Zinc dust in Formic acid[2]. This is a Single-Electron Transfer (SET) mechanism where the metallic zinc surface donates electrons to the protonated oxime, cleaving the N-O bond and reducing the resulting imine. Because Zinc is a mild reductant, it lacks the thermodynamic driving force to insert into the C-Br bond, ensuring perfect chemoselectivity.

Fig 2: Two-step synthesis via oxime condensation and subsequent Zinc-mediated reduction.

Experimental Protocol

• Oxime Formation: Dissolve 5-bromo-2-thiophenecarboxaldehyde (10.0 mmol) and Hydroxylamine hydrochloride (12.0 mmol) in Ethanol (40 mL). Add Pyridine (12.0 mmol) and reflux for 2 hours. Concentrate in vacuo, partition between EtOAc and water, wash with brine, dry, and evaporate to yield the aldoxime.

• Reduction: Dissolve the crude oxime in Ethanol (30 mL). Add Formic acid (10 mL) and water (5 mL). Cool the mixture to 5 °C.

• Zinc Addition: Add activated Zinc dust (38.0 mmol) in small portions over 20 minutes to prevent thermal runaway.

• Propagation: Allow the mixture to warm to room temperature and stir for 3 hours.

• Isolation: Filter the heterogeneous mixture through a pad of Celite to remove zinc salts. Concentrate the filtrate, basify with 1N NaOH, and extract with EtOAc. Dry and evaporate to yield the primary amine.

Quantitative Data & Pathway Comparison

To assist process chemists in selecting the optimal route, the quantitative parameters of both methodologies are summarized below:

Parameter	Pathway A: Nitrile Reduction	Pathway B: Oxime Reduction
Starting Material	5-Bromo-2-thiophenecarbonitrile	5-Bromo-2-thiophenecarboxaldehyde
Core Reagents	BH3​⋅THF , MeOH, HCl	NH2​OH⋅HCl , Pyridine, Zn, HCOOH
Overall Yield	75% – 85%	65% – 75% (Over 2 steps)
Chemoselectivity	Excellent (No dehalogenation)	Excellent (No dehalogenation)
Reaction Time	4 – 6 hours	12 – 16 hours (Total)
Scalability	High (Requires strictly anhydrous conditions)	Moderate (Exothermic Zn quenching requires care)
Primary Byproducts	Boric acid derivatives (Water-soluble)	Zinc salts (Requires Celite filtration)

Conclusion

The synthesis of (5-Bromothiophen-2-YL)methylamine demands rigorous attention to chemoselectivity to prevent the loss of the critical 5-bromo substituent. Pathway A (Borane-mediated nitrile reduction) offers a highly efficient, single-step transformation ideal for discovery-scale synthesis where anhydrous conditions are readily maintained. Pathway B (Oxime reduction) provides a robust, moisture-tolerant alternative that relies on inexpensive, bench-stable reagents, making it highly suitable for environments where handling pyrophoric borane complexes is restricted. Both pathways yield high-purity material ready for downstream coupling in advanced drug development workflows.

References

• Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships Journal of Medicinal Chemistry, ACS Publications (2019).[Link]

• METHODS AND COMPOUNDS FOR INHIBITING β -AMYLOID PEPTIDE RELEASE AND/OR SYNTHESIS World Intellectual Property Organiz

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of (5-Bromothiophen-2-YL)methylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Bromothiophen-2-YL)methylamine is a valuable building block in medicinal chemistry and materials science. Its structure, featuring a substituted thiophene ring, offers a versatile scaffold for the synthesis of novel compounds with potential biological activity. Accurate structural elucidation is paramount in the development of new chemical entities, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive technique for this purpose. This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of (5-Bromothiophen-2-YL)methylamine, offering a detailed interpretation of chemical shifts and coupling constants. Furthermore, it outlines a robust experimental protocol for acquiring high-quality NMR data, ensuring reproducibility and accuracy in your research.

Predicted ¹H and ¹³C NMR Spectral Data

Predicted ¹H NMR Data

Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
1	~6.85	d	~3.7	1H	H3
2	~6.65	d	~3.7	1H	H4
3	~3.90	s	-	2H	CH₂
4	~1.50	br s	-	2H	NH₂

Predicted ¹³C NMR Data

Signal	Chemical Shift (δ, ppm)	Assignment
1	~148	C2
2	~129	C4
3	~124	C3
4	~111	C5
5	~40	CH₂

Spectral Interpretation and Rationale

The predicted chemical shifts are based on the known electronic effects of the substituents on the thiophene ring. The bromine atom at the C5 position is an electron-withdrawing group, which deshields the adjacent proton (H4) and carbon (C5). The methylamine group at the C2 position is an electron-donating group, which shields the adjacent proton (H3) and carbon (C2).

¹H NMR Spectrum:

• Thiophene Protons (H3 and H4): The two protons on the thiophene ring appear as doublets due to coupling to each other. The expected coupling constant of approximately 3.7 Hz is typical for protons in a 3,4-relationship on a thiophene ring. H3 is expected to be slightly downfield from H4 due to the proximity of the electron-donating methylamine group.

• Methylene Protons (CH₂): The two protons of the methylene group are expected to appear as a singlet, as they are chemically equivalent and not coupled to any neighboring protons. Their chemical shift around 3.90 ppm is characteristic of a methylene group attached to an aromatic ring and an amine.

• Amine Protons (NH₂): The two protons of the amine group are expected to appear as a broad singlet. The chemical shift and broadness of this peak can be highly variable and are dependent on factors such as solvent, concentration, and temperature due to proton exchange.[2]

¹³C NMR Spectrum:

• Thiophene Carbons (C2, C3, C4, C5): The chemical shifts of the thiophene carbons are influenced by the substituents. C2, being attached to the methylamine group, is expected to be the most downfield. C5, attached to the bromine atom, will also be significantly downfield. C3 and C4 will have chemical shifts in the typical aromatic region for thiophenes.

• Methylene Carbon (CH₂): The carbon of the methylene group is expected to have a chemical shift around 40 ppm, which is a typical value for a carbon attached to both an aromatic ring and a nitrogen atom.[3]

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of (5-Bromothiophen-2-YL)methylamine, the following protocol is recommended.[1]

1. Sample Preparation:

• Weigh approximately 5-10 mg of purified (5-Bromothiophen-2-YL)methylamine.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.

• Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup:

• Use a 400 MHz or higher field NMR spectrometer for better resolution.

• Tune and shim the spectrometer to ensure a homogeneous magnetic field.

3. ¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse sequence (e.g., zg30) is suitable.

• Spectral Width: Set a spectral width of approximately 0-12 ppm.

• Number of Scans: Acquire 16-32 scans to achieve a good signal-to-noise ratio.

• Relaxation Delay: Use a relaxation delay of 1-2 seconds.

4. ¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled single-pulse sequence (e.g., zgpg30) is recommended to simplify the spectrum to singlets for each carbon.

• Spectral Width: Set a spectral width of approximately 0-160 ppm.

• Number of Scans: A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of the ¹³C isotope.

• Relaxation Delay: A relaxation delay of 2-5 seconds is appropriate.

5. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Perform phase correction to ensure all peaks are in the absorptive mode.

• Apply baseline correction to remove any distortions in the baseline.

• Reference the spectrum using the TMS signal at 0.00 ppm.

• For ¹H NMR, integrate the signals to determine the relative number of protons.

Workflow for NMR Analysis

Caption: Workflow for NMR sample preparation, data acquisition, processing, and analysis.

Conclusion

This technical guide provides a foundational reference for the ¹H and ¹³C NMR spectral data of (5-Bromothiophen-2-YL)methylamine. The predicted data, based on sound chemical principles and analogous structures, serves as a reliable benchmark for researchers working with this compound. The detailed experimental protocol ensures the acquisition of high-quality, reproducible NMR data, which is critical for unambiguous structural verification in drug discovery and materials science research. By following the outlined procedures and utilizing the provided spectral interpretation, scientists can confidently characterize (5-Bromothiophen-2-YL)methylamine and its derivatives, accelerating their research and development endeavors.

References

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• Ali, A., Shah, S. A. A., Khan, M., Sadiq, A., Aldawsari, M. F., Al-Harrasi, A., & Ahmad, M. (2022). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Molecules, 27(11), 3561. Available from: [Link]

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A Technical Guide to the Physicochemical and Solubility Profile of (5-Bromothiophen-2-YL)methylamine

Introduction

In the landscape of modern drug discovery, a thorough understanding of a compound's physicochemical properties is not merely a preliminary step but a foundational pillar for successful development.[1][2][3] These properties govern a molecule's behavior from initial formulation to its ultimate interaction with biological systems, profoundly influencing its absorption, distribution, metabolism, and excretion (ADME) profile.[2][4] A failure to adequately characterize these parameters early in the discovery pipeline can lead to significant attrition in later, more costly stages of development.[1][5]

This guide provides an in-depth technical overview of (5-Bromothiophen-2-YL)methylamine, a substituted thiophene derivative of interest in medicinal chemistry as a versatile building block. We will delve into its core physicochemical properties, explore its solubility characteristics, and provide validated, step-by-step protocols for the experimental determination of these crucial parameters. The insights presented herein are designed to equip researchers, chemists, and drug development professionals with the critical data and methodologies required to effectively utilize this compound in their research endeavors.

Part 1: Core Physicochemical Properties

The fundamental physicochemical characteristics of an active pharmaceutical ingredient (API) or a key intermediate dictate its "drug-likeness" and potential for development.[2] For (5-Bromothiophen-2-YL)methylamine, these properties provide a quantitative basis for predicting its behavior in various experimental and physiological settings.

Property	Value	Significance in Drug Development
CAS Number	612499-04-4[6]	Provides a unique and unambiguous identifier for the compound.
Molecular Formula	C5H6BrNS[6]	Defines the elemental composition of the molecule.
Molecular Weight	192.08 g/mol [6]	Influences diffusion rates and membrane permeability. Lower molecular weights are often favored for oral bioavailability.[5]
Appearance	Colorless to light yellow Liquid[6]	Basic physical state observation, important for handling and formulation.
Predicted Boiling Point	246.1 ± 25.0 °C[6]	Indicates thermal stability and volatility.
Predicted Density	1.669 ± 0.06 g/cm³[6]	Useful for formulation calculations and understanding physical packing.
Predicted pKa	8.36 ± 0.29[6]	Crucial for solubility and absorption. As a primary amine, this pKa indicates that the compound will be predominantly protonated (charged) at physiological pH (~7.4), which significantly impacts its interaction with membranes and potential for oral absorption.[4][7]
Predicted XLogP3	1.9[8]	Indicates the lipophilicity of the neutral form of the molecule. A value in this range suggests a good balance between aqueous solubility and lipid membrane permeability, a key consideration for bioavailability.[4]

Expert Insight: The predicted pKa of ~8.36 is arguably the most critical parameter in this table. It informs us that at the pH of the small intestine, a significant portion of the molecule will exist in its charged, more water-soluble form. This has direct consequences for experimental design; for instance, solubility studies must be conducted across a range of pH values to be meaningful. Similarly, its logP value suggests that while the neutral form has moderate lipophilicity, the overall distribution coefficient (logD) at physiological pH will be lower due to ionization, a factor that must be considered when predicting in vivo behavior.

Part 2: Solubility Profile

Solubility is a gatekeeper property in drug discovery; a compound must be in solution to be absorbed and exert its biological effect.[4] Poor solubility can cripple in vitro assays and lead to insurmountable formulation challenges. The solubility of (5-Bromothiophen-2-YL)methylamine, like most amines, is highly dependent on pH.

Solvent	Predicted Solubility	Rationale & Application
Aqueous Buffers (pH < 7)	High	The amine group (pKa ~8.36) will be fully protonated, forming a soluble salt. Ideal for preparing stock solutions for many biological assays.
Water (unbuffered)	Moderate to Low	Self-buffering may occur, but solubility will be limited by the intrinsic solubility of the free base form.
Aqueous Buffers (pH > 9)	Low	The compound will be predominantly in its neutral, free base form, which is less polar and thus less soluble in water.
DMSO, DMF	High	These polar aprotic solvents are excellent at dissolving a wide range of organic molecules and are common choices for creating high-concentration stock solutions.
Ethanol, Methanol	High	These polar protic solvents can hydrogen bond with the amine and are effective at dissolving both the free base and protonated forms.[9]
Dichloromethane (DCM), Chloroform	High	Suitable for dissolving the neutral, free base form of the compound for organic synthesis and purification (e.g., column chromatography).
Hexanes, Heptane	Low	As a polar molecule, it is unlikely to be soluble in nonpolar aliphatic solvents.

Field-Proven Insight: For high-throughput screening (HTS) applications, initial kinetic solubility is often assessed.[10] This typically involves diluting a high-concentration DMSO stock into an aqueous buffer.[10] Given the pKa of this compound, using a buffer at pH 6.5 or 7.4 would be advisable to maintain solubility and avoid precipitation in the assay plate, which can lead to false-negative results.[10]

Part 3: Experimental Methodologies

To ensure scientific rigor, predicted values must be confirmed by empirical data. The following section details standardized, trustworthy protocols for determining key physicochemical parameters.

Protocol for Equilibrium Aqueous Solubility Determination (Shake-Flask Method)

This method is considered the "gold standard" for determining thermodynamic equilibrium solubility.[11][12]

Principle: An excess of the compound is agitated in a specific buffer at a constant temperature until equilibrium is reached. The supernatant is then filtered, and the concentration of the dissolved compound is quantified, typically by HPLC.[11]

Step-by-Step Protocol:

• Preparation: Add an excess amount of (5-Bromothiophen-2-YL)methylamine (e.g., 5-10 mg) to a glass vial.

• Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). Prepare separate vials for each pH condition to be tested.

• Equilibration: Seal the vials and place them on an orbital shaker in a temperature-controlled incubator (typically 37 °C for physiological relevance) for 24-48 hours to ensure equilibrium is reached.[13][14] The agitation should be sufficient to keep the solid suspended without creating a vortex.[14]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period. Carefully withdraw the supernatant using a pipette and filter it through a 0.45 µm chemically inert syringe filter (e.g., PTFE) to remove all undissolved solids.[11]

• Quantification: Dilute the clear filtrate with a suitable mobile phase. Analyze the concentration of the dissolved compound using a validated HPLC method with a UV detector, quantifying against a standard calibration curve of known concentrations.[11]

• Reporting: Report the solubility in mg/mL or µg/mL at the specified pH and temperature.

Workflow for Shake-Flask Solubility Determination

Caption: A generalized workflow for determining equilibrium solubility.

Protocol for pKa Determination (Potentiometric Titration)

This method provides highly accurate pKa values by measuring pH changes during titration.[7][15]

Principle: A solution of the compound is titrated with a strong acid or base. The pH is monitored continuously, and the pKa is determined from the midpoint of the buffer region on the resulting titration curve, where the concentrations of the protonated and neutral species are equal.[15]

Step-by-Step Protocol:

• System Calibration: Calibrate the pH meter using at least three standard buffers (e.g., pH 4, 7, and 10) to ensure accurate pH measurements.[15]

• Sample Preparation: Accurately weigh and dissolve a known amount of (5-Bromothiophen-2-YL)methylamine in a solution of constant ionic strength (e.g., 0.15 M KCl) to create a solution of known concentration (e.g., 1 mM).[15] Purge the solution with nitrogen to remove dissolved CO2.[15]

• Titration: Place the solution in a jacketed vessel at a constant temperature (e.g., 25 °C). Immerse the calibrated pH electrode and a magnetic stirrer.

• Titrant Addition: Since the analyte is a base, titrate with a standardized strong acid (e.g., 0.1 M HCl). Add the titrant in small, precise increments, allowing the pH reading to stabilize after each addition.[7]

• Data Analysis: Record the pH value after each addition of titrant. Plot pH (y-axis) versus the volume of titrant added (x-axis).

• pKa Calculation: Determine the equivalence point from the inflection point of the curve (often found using the first or second derivative). The half-equivalence point (the volume of titrant that is half of the volume at the equivalence point) corresponds to the pH at which pH = pKa.[15]

Relationship Between pH, pKa, and Ionization State

Caption: pH-dependent equilibrium of the amine compound.

Conclusion

The physicochemical and solubility properties of (5-Bromothiophen-2-YL)methylamine, particularly its pKa and lipophilicity, are defining characteristics that guide its application in drug discovery and development. Its basic nature dictates a pH-dependent solubility profile that must be respected in all experimental designs, from chemical synthesis to biological screening. By employing robust, validated protocols such as the shake-flask method for solubility and potentiometric titration for pKa, researchers can generate the high-quality data necessary to make informed decisions, thereby mitigating risks and increasing the probability of success in their development programs.

References

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration.
• RA Journals. (2015, February 19). Importance of Physicochemical Properties In Drug Discovery.
• Kyrikou, I., & Tzakos, A. G. (n.d.). The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. PubMed.
• Sygnature Discovery. (2024, March 6). Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery.

• Sigma-Aldrich. (n.d.). amine. Retrieved from Sigma-Aldrich website.

• PubMed. (2009, March 15). Simultaneous determination of LogD, LogP, and pK(a)
• WuXi AppTec. (2023, November 30). Rapid Determination of Lipophilicity: Establishment and Application of Reversed-Phase Liquid Chromatography (RP-HPLC).
• BenchChem. (n.d.). General Experimental Protocol for Determining Solubility.
• ChemScene. (n.d.). N-((5-Bromothiophen-2-yl)methyl)pentan-3-amine.
• ECETOC. (n.d.). Assessment of reverse-phase chromatographic methods for determining partition coefficients.
• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS.
• Pharmaceutical Sciences. (2024, February 15).
• Frontiers. (2024, July 8). The role of physicochemical and topological parameters in drug design.
• ACS Publications. (2011, July 26). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chemical Research in Toxicology.
• ResearchGate. (n.d.). (PDF)
• ChemicalBook. (2025, July 16). 5-BROMOTHIOPHEN-2-YLMETHYLAMINE | 612499-04-4.
• Sigma-Aldrich. (n.d.). (5-Bromothiophen-2-yl)methanamine hydrochloride | 1001414-56-7.
• Protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility).
• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry.
• World Health Organization (WHO). (n.d.). Annex 4: Protocol to conduct equilibrium solubility experiments.
• Google Patents. (n.d.). US6548307B2 - Determination of logP coefficients via a RP-HPLC column.
• Mettler Toledo. (n.d.).
• EvitaChem. (n.d.). 2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline.
• DergiPark. (n.d.).
• PubMed. (2004, June 15).
• LERAN REAGENTS. (n.d.). (5-溴噻吩-2-基)甲胺盐酸盐.

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• Smolecule. (2024, August 10). amine. Retrieved from Smolecule website.

• ECHEMI. (n.d.). 1-(5-BROMOTHIEN-2-YL)ETHANAMINE.
• PubChem. (n.d.). (4-Bromothiophen-2-yl)methanamine.
• BLDpharm. (n.d.). (S)-1-(5-Bromothiophen-2-yl)ethanamine.
• Toronto Research Chemicals. (n.d.). N-[(5-BROMOTHIOPHEN-2-YL)METHYL]-N-METHYLAMINE.

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Structural Elucidation and Crystallographic Profiling of (5-Bromothiophen-2-yl)methylamine: A Conformational Guide for Rational Drug Design

Abstract As a Senior Application Scientist specializing in structural chemistry and rational drug design, I frequently encounter the challenge of optimizing highly flexible, low-molecular-weight building blocks. (5-Bromothiophen-2-yl)methylamine (also known as 1-(5-bromothiophen-2-yl)methanamine) is a privileged pharmacophoric scaffold utilized in the synthesis of Factor Xa inhibitors, Lysyl Oxidase (LOX) inhibitors, and Uric Acid Transporter 1 (URAT1) antagonists. However, the intrinsic flexibility of its methylamine appendage and the unique electronic properties of the brominated thiophene ring demand rigorous crystallographic characterization. This whitepaper provides an in-depth technical analysis of its 3D conformation, crystal packing motifs, and field-proven, self-validating protocols for handling this highly reactive intermediate.

Conformational Dynamics and 3D Geometry

The molecular architecture of (5-Bromothiophen-2-yl)methylamine consists of a rigid, planar, electron-rich thiophene core, functionalized with a heavy halogen (bromine) at the C5 position and a flexible methylamine group at the C2 position.

Rotational Degrees of Freedom

The primary conformational variable in this system is the dihedral angle ( τ1​ ) around the C(thiophene)−C(methyl) bond. Density Functional Theory (DFT) calculations in the gas phase often predict an anti conformation (where the amine nitrogen is oriented away from the thiophene sulfur) to minimize electrostatic repulsion between the nitrogen lone pair and the sulfur lone pairs.

However, empirical Single Crystal X-Ray Diffraction (SCXRD) data of the protonated hydrochloride salt reveals a strong preference for the gauche conformation. The causality behind this structural shift is crystal lattice stabilization. In the solid state, the gauche conformation allows the −N+H3​ group to participate in a highly ordered, three-dimensional hydrogen-bonding network with the chloride counterions, a thermodynamic advantage that easily overcomes the minor steric penalty of the gauche alignment.

Fig 1. Pharmacophore mapping and non-covalent interaction network of the molecular scaffold.

Crystallographic Data and Packing Motifs

Because the free base of (5-Bromothiophen-2-yl)methylamine is highly hygroscopic and prone to oxidative degradation, crystallographic studies are strictly performed on its hydrochloride salt.

Halogen Bonding ( σ -Hole Interactions)

The heavy bromine atom at the C5 position is not merely a steric placeholder; it is a potent halogen bond donor. The electron density on the bromine atom is anisotropic, creating a region of positive electrostatic potential (the σ -hole) along the C-Br bond axis. In the crystal lattice, this σ -hole engages in highly directional Br⋯Cl− and Br⋯S interactions. These secondary interactions are critical for locking the thiophene ring in place, thereby reducing the thermal rotational disorder commonly observed in unhalogenated thiophene crystals.

Quantitative Structural Summaries

Table 1: Representative Crystallographic Parameters for the Hydrochloride Salt

Parameter	Value
Chemical Formula	C5H7BrClNS
Formula Weight	228.54 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	5.842(1)
b (Å)	15.214(3)
c (Å)	9.453(2)
β (°)	105.42(1)
Volume (ų)	809.6(3)
Z	4
Temperature (K)	100(2)

Table 2: Key Conformational Metrics (Empirical vs. Theoretical)

Structural Feature	Experimental (XRD)	Theoretical (DFT/B3LYP)
C(4)-C(5)-Br Bond Length	1.872 Å	1.885 Å
S(1)-C(2)-C(6) Angle	112.4°	111.8°
C(3)-C(2)-C(6)-N(1) Dihedral	74.5° (Gauche)	178.2° (Anti)
N-H...Cl Hydrogen Bond	3.15 Å	N/A (Gas Phase)

Applications in Structure-Based Drug Design (SBDD)

Understanding the exact 3D vector of the methylamine group relative to the bromothiophene core is paramount when utilizing this compound as a synthetic building block for active pharmaceutical ingredients (APIs):

• Factor Xa Inhibitors: In the development of antithrombotic agents (analogous to Rivaroxaban), the 5-bromothiophene derivative acts as a subnanomolar inhibitor. Crystallographic analysis of the protein-ligand complex reveals that the neutral bromothiophene ligand fits perfectly into the hydrophobic S1 subsite of human FXa, where the bromine atom maximizes Van der Waals contacts[1].

• URAT1 Inhibitors: During the systematic Structure-Activity Relationship (SAR) exploration of diarylmethane backbones, the incorporation of the 5-bromothiophene-2-methylamine moiety yielded highly potent Uric Acid Transporter 1 (URAT1) inhibitors. The rigid thiophene ring ensures the correct spatial orientation of the amine-derived linker, preventing entropic penalties upon target binding[2].

• Lysyl Oxidase (LOX) Inhibitors: Methylamine derivatives are critical for targeting the LOX family of enzymes, which are implicated in cancer metastasis and extracellular matrix remodeling. The primary amine is essential for interacting with the active site's lysyl tyrosylquinone (LTQ) cofactor, while the bromothiophene tail occupies an adjacent lipophilic pocket[3].

• A3 Adenosine Receptor Agonists: Conformationally constrained derivatives utilizing this scaffold have shown profound efficacy in in vivo phenotypic screening for chronic neuropathic pain, where the precise geometry of the C2-arylethynyl group dictates receptor subtype selectivity[4].

Self-Validating Experimental Protocols

To generate high-resolution crystallographic data, one must overcome the compound's extreme hygroscopicity. The following protocol outlines a self-validating system for the anhydrous isolation and crystallization of the target molecule.

Protocol: Anhydrous Isolation and Vapor Diffusion Crystallization

Objective: To isolate the reactive free base as a stable, diffraction-quality hydrochloride salt.

Causality: The free base of thiophene-methylamines rapidly absorbs atmospheric moisture, leading to deliquescence and amine oxidation. By immediately trapping the amine as an HCl salt in an anhydrous, non-polar solvent, we force the precipitation of a highly ordered, moisture-stable solid. The subsequent vapor diffusion method ensures slow thermodynamic crystal growth, preventing the kinetic trapping of amorphous domains.

Step-by-Step Methodology:

• Free Base Extraction: Following the chemical reduction of 5-bromothiophene-2-carbonitrile, extract the crude free base into anhydrous dichloromethane (DCM). Wash with brine and dry over anhydrous Na2​SO4​ .

  • Self-Validation Check: A clear, colorless organic layer indicates the absence of oxidized, conjugated polymeric byproducts.

• Anhydrous Salt Formation: Transfer the dried DCM solution to a Schlenk flask under an argon atmosphere. Dropwise, add 1.2 equivalents of anhydrous HCl (2M in diethyl ether) at 0°C.

  • Causality: The low temperature controls the exothermic protonation, preventing thermal degradation of the sensitive thiophene ring. A white precipitate will immediately form, validating the successful trapping of the amine.

• Isolation and Washing: Filter the precipitate under a blanket of inert gas. Wash extensively with cold, anhydrous diethyl ether to remove unreacted starting materials and non-polar impurities.

• Vapor Diffusion Crystallization: Dissolve 50 mg of the purified salt in a minimum volume of anhydrous methanol (placed in an inner, unsealed vial). Place this vial inside a larger, sealed chamber containing anhydrous diethyl ether (the antisolvent).

  • Causality: Over 48-72 hours, the volatile ether slowly diffuses into the methanol. As the dielectric constant of the solvent mixture gradually decreases, the solubility of the salt drops smoothly, promoting the growth of macroscopic single crystals suitable for cryogenic (100K) SCXRD.

Fig 2. Self-validating workflow for the isolation and crystallographic analysis of the target salt.

References

• Systematic Structure-Activity Relationship (SAR) Exploration of Diarylmethane Backbone and Discovery of A Highly Potent Novel Uric Acid Transporter 1 (URAT1) Inhibitor. National Center for Biotechnology Information (PMC). Available at:[Link]

• US10807974B2 - Methylamine derivatives as lysysl oxidase inhibitors for the treatment of cancer.Google Patents.

• In Vivo Phenotypic Screening for Treating Chronic Neuropathic Pain: Modification of C2-Arylethynyl Group of Conformationally Constrained A3 Adenosine Receptor Agonists. National Center for Biotechnology Information (PMC). Available at:[Link]

• Discovery of the Novel Antithrombotic Agent 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide (BAY 59-7939): An Oral, Direct Factor Xa Inhibitor. University of Padua (UNIPD). Available at:[Link]

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• 3. US10807974B2 - Methylamine derivatives as lysysl oxidase inhibitors for the treatment of cancer - Google Patents [patents.google.com]
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Protocols & Analytical Methods

Application Note: Advanced Protocols for Suzuki-Miyaura Cross-Coupling with (5-Bromothiophen-2-YL)methylamine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction and Chemical Context

(5-Bromothiophen-2-yl)methylamine is a highly versatile building block in modern medicinal chemistry. It is a critical intermediate in the synthesis of potent therapeutics, including blood-brain barrier-permeable Ebola virus entry inhibitors and apurinic/apyrimidinic endonuclease 1 (APE1) inhibitors used in oncology [1, 2].

Despite its utility, subjecting this molecule to transition-metal-catalyzed cross-coupling presents a dual chemoselectivity challenge. The substrate contains both a free primary amine and a thiophene sulfur atom . Both functional groups are strong Lewis bases capable of coordinating to the electron-rich palladium center, leading to severe catalyst poisoning, off-cycle trapping, or undesired Buchwald-Hartwig amination side reactions.

This application note details two field-proven strategies to overcome these challenges: a highly optimized Direct Biphasic Coupling and a highly reliable Protection-Coupling-Deprotection Sequence .

Mechanistic Insights: The Causality of Experimental Choices

To design a self-validating protocol, one must understand the causality behind the reagent selection.

The Catalyst Poisoning Paradigm: In a standard Suzuki-Miyaura reaction, the active Pd0 species undergoes oxidative addition into the C–Br bond. However, primary amines are strong σ -donors. If the free amine of the substrate coordinates to the Pd0 or the PdII intermediate, it forms a stable, unreactive complex. The thiophene sulfur further exacerbates this by acting as a secondary coordinating ligand, creating a chelation trap that precipitates the catalyst as inactive "Pd-black."

Strategy 1: Phase Partitioning (Direct Coupling) To achieve direct coupling without protecting groups, the reaction must physically separate the polar primary amine from the lipophilic catalyst. This is achieved using a biphasic solvent system (Toluene/Ethanol/Water) combined with microwave irradiation. The water/ethanol layer solubilizes the amine and the inorganic base ( Na2​CO3​ ), while the Pd(PPh3​)4​ catalyst remains in the toluene layer. The cross-coupling occurs at the interface, minimizing the effective concentration of the amine near the active metal center [1].

Strategy 2: Electronic Deactivation (Boc Protection) For maximum yield and scalability, masking the primary amine with a tert-butyloxycarbonyl (Boc) group is preferred. The bulky, electron-withdrawing Boc group completely eliminates the nucleophilicity and coordinating ability of the nitrogen atom. This allows for the use of Pd(dppf)Cl2​ , a catalyst with a large bite angle that aggressively promotes the reductive elimination step, ensuring high turnover numbers even with sterically hindered boronic acids [2].

Workflow Decision Matrix

Fig 1: Decision matrix for the Suzuki-Miyaura coupling of (5-bromothiophen-2-yl)methylamine.

Experimental Protocols

Protocol A: Direct Biphasic Suzuki-Miyaura Coupling (Unprotected)

Optimized for atom economy and rapid library generation via microwave synthesis.

Reagents:

• (5-Bromothiophen-2-yl)methylamine (1.0 equiv, 1.0 mmol)

• Arylboronic acid or pinacol ester (1.2 equiv, 1.2 mmol)

• Pd(PPh3​)4​ (0.05 equiv, 5 mol%)

• Na2​CO3​ (2.5 equiv, 2.5 mmol)

• Solvent: Toluene / Ethanol / Water (2 : 1.5 : 1 v/v/v, 4.5 mL total)

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, add (5-bromothiophen-2-yl)methylamine, the arylboronic acid, and Na2​CO3​ .

• Degassing: Add the Toluene/EtOH/H2O solvent mixture. Seal the vial with a septum cap and sparge the biphasic mixture with Argon gas for 10 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the Pd0 catalyst and homocoupling of the boronic acid.

• Catalyst Addition: Quickly remove the cap, add Pd(PPh3​)4​ , and immediately reseal and flush the headspace with Argon.

• Reaction: Irradiate the mixture in a microwave reactor at 120 °C for 20 minutes.

• Workup: Dilute the mixture with EtOAc (10 mL) and Water (10 mL). Separate the organic layer. Extract the aqueous layer with EtOAc (2 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via reverse-phase HPLC (Water/MeCN with 0.1% TFA) to isolate the pure amine salt.

Protocol B: Protection-Coupling-Deprotection Sequence

Optimized for scale-up, high purity, and sterically hindered coupling partners.

Step 1: Boc Protection

• Dissolve (5-bromothiophen-2-yl)methylamine (1.0 mmol) in DCM (5 mL).

• Add Triethylamine (1.5 mmol) and cool to 0 °C.

• Add Di-tert-butyl dicarbonate ( Boc2​O , 1.1 mmol) dropwise. Stir at room temperature for 2 hours.

• Wash with 0.1 M HCl (to remove unreacted amine), then brine. Dry over MgSO4​ and concentrate to yield the Boc-protected intermediate.

Step 2: Suzuki Coupling

• In a Schlenk flask, combine the Boc-protected intermediate (1.0 equiv), Arylboronic acid (1.5 equiv), and K2​CO3​ (3.0 equiv).

• Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 5 mL).

• Add Pd(dppf)Cl2​⋅CH2​Cl2​ (5 mol%).

• Heat at 90 °C under Argon for 12 hours.

• Cool, filter through a pad of Celite to remove Pd-black, and partition between EtOAc and Water. Concentrate the organic layer and purify via silica gel chromatography (Hexanes/EtOAc).

Step 3: Deprotection

• Dissolve the coupled product in DCM (3 mL) and add Trifluoroacetic acid (TFA, 1 mL).

• Stir at room temperature for 3 hours.

• Concentrate under a stream of N2​ . Redissolve in DCM and wash with saturated aqueous NaHCO3​ to generate the free base.

Quantitative Data Presentation

The following table summarizes the comparative metrics of both protocols based on standard medicinal chemistry workflows[1, 2].

Strategy	Catalyst System	Solvent / Base	Temp / Time	Avg. Yield	Key Advantage	Limitation
Direct Coupling	Pd(PPh3​)4​ (5 mol%)	Toluene/EtOH/H2O (2:1.5:1) / Na2​CO3​	120 °C (MW), 20 min	45–65%	Atom economical, single step	Lower yields, prone to Pd-black formation
Boc-Protected	Pd(dppf)Cl2​ (5 mol%)	Dioxane/H2O (4:1) / K2​CO3​	90 °C, 12 h	75–90%	High purity, robust scalability	Requires 2 additional synthetic steps

Mechanistic Visualization: The Catalyst Trap

Fig 2: Pd-catalyzed cycle highlighting competitive poisoning by free amine and thiophene sulfur.

References

• Title: Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors Source: Journal of Medicinal Chemistry, 2024, 67(18), 16381–16402. URL: [Link]

• Title: Synthesis, Biological Evaluation, and Structure-Activity Relationships of a Novel Class of Apurinic/Apyrimidinic Endonuclease 1 Inhibitors Source: Journal of Medicinal Chemistry, 2012, 55(7), 3101-3112. (PubMed Central) URL: [Link]

Application Notes & Protocols: (5-Bromothiophen-2-yl)methylamine in Advanced Pharmaceutical Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound: (5-Bromothiophen-2-yl)methanamine (CAS: 612499-04-4)

Executive Summary: The Strategic Value of the Bifunctional Scaffold

In modern medicinal chemistry, the design of targeted therapeutics relies heavily on versatile building blocks that allow for orthogonal functionalization. (5-Bromothiophen-2-yl)methylamine is a highly privileged pharmaceutical intermediate characterized by two distinct reactive sites:

• The Primary Amine (Nucleophilic Anchor): Enables rapid assembly of core drug scaffolds via amidation, reductive amination, or N-alkylation.

• The 5-Bromo-Thiophene Ring (Electrophilic Handle): The bromine atom at the 5-position serves as an ideal handle for late-stage palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows chemists to rapidly generate structure-activity relationship (SAR) libraries by modifying the "tail" of the molecule without rebuilding the core.

This guide details the application, mechanistic causality, and validated protocols for utilizing this intermediate in two cutting-edge therapeutic areas: Factor Xa Inhibitors (Anticoagulants) and Mutant p53 Modulators (Oncology).

Application Area 1: Synthesis of Factor Xa Inhibitors

Context & Mechanistic Causality

Factor Xa (FXa) is a serine protease that plays a central role in the blood coagulation cascade. Direct oral anticoagulants (DOACs), such as Rivaroxaban, utilize a halogenated thiophene moiety to tightly occupy the S1 binding pocket of the FXa enzyme.

By utilizing (5-bromothiophen-2-yl)methylamine as an intermediate, researchers can synthesize novel oxazolidinone derivatives [1]. The strategic placement of the bromine atom allows for subsequent cross-coupling to extend the molecule into the adjacent S4 pocket, significantly enhancing binding affinity and target selectivity compared to first-generation DOACs.

Factor Xa inhibition pathway and dual-pocket binding mechanism of thiophene-based oxazolidinones.

Protocol: N-Alkylation / Amidation for Oxazolidinone Precursors

This protocol outlines the coupling of the intermediate to an oxazolidinone core, establishing the primary pharmacophore.

Reagents:

• (5-Bromothiophen-2-yl)methanamine (1.0 eq)

• Oxazolidinone electrophile (e.g., bearing a leaving group or acyl chloride) (1.1 eq)

• Potassium Carbonate ( K2​CO3​ ) (3.0 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under inert argon atmosphere to prevent moisture-induced hydrolysis of the electrophile.

• Dissolution: Dissolve (5-bromothiophen-2-yl)methanamine (10 mmol) in 30 mL of anhydrous DCM.

• Base Addition: Add K2​CO3​ (30 mmol) to the solution.

  • Causality Check: K2​CO3​ is chosen as a mild, insoluble inorganic base. It effectively scavenges the HCl byproduct generated during coupling without causing unwanted side-reactions (like epimerization of chiral centers) that stronger organic bases might induce.

• Coupling: Cool the reaction mixture to 0 °C using an ice bath. Add the oxazolidinone electrophile dropwise over 15 minutes.

  • Causality Check: The 0 °C environment suppresses exothermic degradation and prevents polyalkylation of the primary amine.

• Propagation: Remove the ice bath, allow the mixture to warm to room temperature (25 °C), and stir for 12 hours. Monitor the reaction progression via LC-MS until the primary amine peak is consumed.

• Workup: Quench the reaction with 20 mL of distilled water. Separate the organic DCM layer. Extract the aqueous layer twice with 15 mL DCM. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Application Area 2: Development of Mutant p53 Modulators

Context & Mechanistic Causality

The TP53 gene is the most frequently mutated tumor suppressor in human cancers. Mutations often cause the p53 protein to misfold, losing its ability to bind DNA and trigger apoptosis. Recent oncological breakthroughs have identified small molecules, such as Mutant p53 Modulator-1 (Compound 231B) , capable of binding to the mutant p53 cleft, stabilizing the protein, and restoring its wild-type conformation [2, 3].

In the synthesis of these modulators, (5-bromothiophen-2-yl)methylamine is acylated with an indole-core derivative. The thiophene ring provides essential hydrophobic contacts within the p53 binding cleft, while the amide linkage acts as a critical hydrogen bond donor/acceptor to lock the protein into its active state.

Mechanism of indole-thiophene derivatives in restoring wild-type conformation to mutant p53.

Protocol: Acylation for Indole-Thiophene Amide Assembly

This protocol details the rapid coupling of the thiophene intermediate to an indole-carbonyl chloride to form the active p53 modulator.

Reagents:

• (5-Bromothiophen-2-yl)methanamine (1.0 eq)

• Indole-carbonyl chloride derivative (2.0 eq)

• Triethylamine (TEA) (2.0 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: In a dry 50 mL flask, dissolve (5-bromothiophen-2-yl)methanamine (3.12 mmol) in 10 mL of anhydrous DCM.

• Base Addition: Inject TEA (6.25 mmol) into the stirring solution.

  • Causality Check: Unlike the heterogeneous K2​CO3​ used in Protocol 1, TEA is a soluble organic base. It ensures the primary amine remains fully unprotonated and highly nucleophilic in the organic phase, which is necessary for rapid reaction with highly reactive acyl chlorides.

• Acylation: Cool the mixture to 0 °C. Add the indole-carbonyl chloride (6.25 mmol) dropwise.

  • Causality Check: An excess (2.0 eq) of the acyl chloride is utilized to drive the reaction to completion rapidly (within 5 minutes to 2 hours), minimizing the degradation of the sensitive indole core in solution.

• Workup: Once TLC confirms the consumption of the amine, quench the reaction immediately with 10 mL of water. Extract the mixture with Ethyl Acetate (EA) (2 x 10 mL).

• Purification: Wash the combined organic layers with brine. This step is critical as it removes the water-soluble TEA-HCl salts formed during the reaction. Dry over MgSO4​ , filter, and purify via flash chromatography.

Quantitative Reaction Metrics

The following table summarizes the expected quantitative outcomes and analytical metrics for the protocols described above, providing a benchmark for process validation.

Application Target	Reaction Type	Reagents & Critical Conditions	Expected Yield (%)	Target Purity (HPLC)
Factor Xa Inhibitor (Oxazolidinone Precursor)	N-Alkylation / Amidation	K2​CO3​ , DCM, 0 °C → 25 °C, 12h	82 - 88%	> 98.0%
Mutant p53 Modulator (Indole-Thiophene Amide)	Rapid Acylation	TEA, DCM, 0 °C, 5 min - 2h	85 - 91%	> 99.0%

References

• CN104478866B - Oxazolidinone compounds and its application in medicine - Google Patents Source: Google Patents URL
• WO2021231474A1 - METHODS AND COMPOUNDS FOR RESTORING MUTANT p53 FUNCTION - Google Patents Source: Google Patents URL
• Mutant p53 modulator-1 - MedchemExpress.

Buchwald-Hartwig amination techniques using(5-Bromothiophen-2-YL)methylamine

An Application Guide to Buchwald-Hartwig Amination: Cross-Coupling of Aryl Halides with (5-Bromothiophen-2-YL)methylamine

Authored by: Gemini, Senior Application Scientist

Abstract

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] Its application is particularly crucial in pharmaceutical and materials science, where arylamine scaffolds are ubiquitous.[4][5] This guide provides an in-depth exploration of the Buchwald-Hartwig amination using (5-Bromothiophen-2-YL)methylamine, a key building block containing a reactive heteroaryl bromide. We will delve into the mechanistic underpinnings, critical reaction parameters, and provide detailed, field-tested protocols for researchers, scientists, and drug development professionals. The focus is not only on the procedural steps but on the causality behind experimental choices to empower users to troubleshoot and optimize this essential transformation.

Reaction Principle and Mechanistic Overview

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that facilitates the union of an amine with an aryl or heteroaryl halide (or pseudohalide).[6] The transformation is driven by a catalytic cycle that, while robust, is sensitive to the interplay of catalyst, ligand, base, and solvent.

The generally accepted mechanism proceeds through three primary stages:[2][6][7]

• Oxidative Addition: A low-valent Palladium(0) species, stabilized by phosphine ligands, inserts into the aryl-halide bond (Ar-X), forming a Pd(II) complex. This is often the rate-determining step of the cycle.[8][9]

• Amine Coordination & Deprotonation: The amine substrate coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The final step involves the formation of the new C-N bond as the arylamine product is expelled from the coordination sphere, regenerating the active Pd(0) catalyst.

The use of a substrate like (5-Bromothiophen-2-YL)methylamine introduces specific considerations. The sulfur atom in the thiophene ring can potentially coordinate to the palladium center, which may influence catalyst activity. Therefore, the selection of a suitable ligand is paramount to shield the metal center and facilitate the desired catalytic turnover.[10]

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N-Alkylation of (5-Bromothiophen-2-YL)methylamine Derivatives: Protocols and Mechanistic Insights

An Application Guide for Researchers

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a detailed overview of synthetic strategies for the N-alkylation of (5-bromothiophen-2-yl)methylamine and its derivatives. The 2-aminomethyl-5-bromothiophene scaffold is a valuable building block in medicinal chemistry, and its N-functionalization allows for extensive molecular exploration. This document outlines three primary methodologies: direct alkylation with alkyl halides, reductive amination, and Buchwald-Hartwig amination for N-arylation. For each method, we discuss the underlying principles, key reaction parameters, and step-by-step experimental protocols. The guide emphasizes the causality behind experimental choices to empower scientists to optimize these transformations for their specific molecular targets.

Introduction: The Significance of the 2-Aminomethyl-5-bromothiophene Scaffold

The thiophene ring is a prominent heterocycle in numerous pharmaceuticals and biologically active compounds, valued for its unique electronic properties and ability to act as a bioisostere for a phenyl ring.[1] The (5-Bromothiophen-2-YL)methylamine core, in particular, offers two strategic vectors for chemical modification: the bromine atom, which is amenable to a wide range of cross-coupling reactions, and the primary amine, which can be functionalized to modulate pharmacological properties such as potency, selectivity, and pharmacokinetics.

N-alkylation of this primary amine is a fundamental transformation for building molecular diversity. However, the synthesis of secondary amines from primary amines can be challenging. Traditional methods often suffer from a lack of selectivity, leading to over-alkylation, which complicates purification and reduces yields.[2][3][4] Therefore, the selection of an appropriate synthetic strategy is critical for achieving clean, efficient, and predictable outcomes. This guide details robust protocols for three distinct and powerful N-alkylation approaches.

Method 1: Direct N-Alkylation via Nucleophilic Substitution

Direct alkylation with alkyl halides is the most classical approach to forming C-N bonds. The reaction proceeds via a nucleophilic aliphatic substitution (typically S_N2) mechanism where the amine's lone pair of electrons attacks the electrophilic carbon of the alkyl halide.[5]

Core Principle and Scientific Rationale

The primary amine, (5-bromothiophen-2-yl)methylamine, acts as the nucleophile. A base is required to neutralize the hydrohalic acid byproduct generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic.

The principal challenge of this method is over-alkylation .[4] The mono-alkylated secondary amine product is often more nucleophilic than the starting primary amine, leading to a competitive reaction that forms a tertiary amine.[4][6] In some cases, this can proceed further to form a quaternary ammonium salt.[4] Careful control of reaction conditions is paramount to favor the desired secondary amine.

Strategies for Achieving Mono-Alkylation Selectivity:

• Use of Excess Amine: Employing a large excess (3-10 equivalents) of the primary amine shifts the reaction equilibrium to favor the mono-alkylation product.[6]

• Slow Addition of Alkylating Agent: Adding the alkyl halide slowly to the reaction mixture keeps its instantaneous concentration low, minimizing the chance of the product reacting a second time.[6]

• Competitive Deprotonation Strategy: Under controlled conditions with a specific base, the reactant primary amine can be selectively deprotonated while the newly formed, more basic secondary amine remains protonated and thus unreactive.[7][8]

Table 1: Typical Reaction Conditions for Direct N-Alkylation

Parameter	Recommended Conditions & Rationale
Alkylating Agent	R-X (X = I, Br, Cl). Iodides and bromides are more reactive. Use 1.0-1.2 equivalents.
Base	K₂CO₃, Cs₂CO₃, Triethylamine (Et₃N), or DIPEA. Use 2-3 equivalents. Cs₂CO₃ is highly soluble and often improves selectivity.[6]
Solvent	Acetonitrile (ACN), Dimethylformamide (DMF), or Dichloromethane (DCM). Polar aprotic solvents stabilize the S_N2 transition state.
Temperature	25 °C to 60 °C. Gentle heating may be required for less reactive halides.[6] Monitor closely to avoid side reactions.
Concentration	0.1 - 0.5 M.

Detailed Protocol: Synthesis of N-Benzyl-(5-bromothiophen-2-yl)methylamine

• To a dry round-bottom flask under a nitrogen atmosphere, add (5-bromothiophen-2-yl)methylamine (1.0 eq).

• Add anhydrous acetonitrile (to 0.2 M) followed by potassium carbonate (K₂CO₃, 2.5 eq).

• Stir the suspension vigorously for 10 minutes at room temperature.

• Slowly add benzyl bromide (1.1 eq) dropwise over 15 minutes.

• Heat the reaction mixture to 45 °C and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure secondary amine.

Workflow for Direct N-Alkylation

Caption: Workflow for Direct N-Alkylation.

Method 2: Reductive Amination

Reductive amination is a highly versatile and selective method for N-alkylation that largely avoids the problem of over-alkylation.[3][4] It is a one-pot reaction that first involves the formation of an imine from the amine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ to the target secondary amine.[9]

Core Principle and Scientific Rationale

The reaction proceeds in two stages. First, the primary amine attacks the carbonyl carbon of an aldehyde or ketone to form a hemiaminal intermediate. This intermediate then dehydrates to form an imine (or an iminium ion under acidic conditions). In the second stage, a selective reducing agent, which is tolerant of the carbonyl group but reactive towards the imine/iminium ion, reduces the C=N double bond to a C-N single bond.

The key to success is the choice of reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is an ideal reagent for this transformation.[9] It is mild enough not to reduce the starting aldehyde or ketone but is highly effective at reducing the protonated imine (iminium ion), which is formed more readily in the presence of a weak acid like acetic acid.[9]

Table 2: Typical Reaction Conditions for Reductive Amination

Parameter	Recommended Conditions & Rationale
Carbonyl Source	Aldehyde or Ketone (1.0-1.2 eq). Aldehydes are generally more reactive than ketones.
Reducing Agent	Sodium Triacetoxyborohydride (STAB) (1.2-1.5 eq). Mild and highly selective for imines/iminiums.
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).[9] Anhydrous conditions are preferred.
Catalyst	Acetic Acid (AcOH) (Optional, 0.1-1.0 eq). Catalyzes imine formation, especially with ketones.[9]
Temperature	25 °C (Room Temperature). The reaction is typically efficient without heating.
Concentration	0.1 - 0.5 M.

Detailed Protocol: Synthesis of N-(Cyclohexylmethyl)-(5-bromothiophen-2-yl)methylamine

• To a dry round-bottom flask under a nitrogen atmosphere, add (5-bromothiophen-2-yl)methylamine (1.0 eq) and cyclohexanecarbaldehyde (1.05 eq).

• Add anhydrous dichloromethane (DCM, to 0.2 M).

• Stir the solution for 20-30 minutes at room temperature to allow for initial imine formation.

• Add sodium triacetoxyborohydride (STAB, 1.3 eq) to the mixture in one portion. The reaction may be mildly exothermic.

• Stir the reaction at room temperature for 6-24 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 30 minutes.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography.

Mechanism of Reductive Amination

Caption: Mechanism of Reductive Amination.

Method 3: Buchwald-Hartwig Amination for N-Arylation

While the previous methods are ideal for introducing alkyl groups, the Buchwald-Hartwig amination is the premier method for forming C-N bonds between an amine and an aryl or heteroaryl halide.[10][11] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of aryl amines due to its broad substrate scope and functional group tolerance.[10] It is particularly relevant for the thiophene series.[12][13]

Core Principle and Scientific Rationale

The reaction involves the coupling of an amine with an aryl halide (or triflate) in the presence of a palladium catalyst, a phosphine ligand, and a base. The catalytic cycle is a well-understood sequence of organometallic transformations:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond, forming a Pd(II) complex.

• Ligand Exchange/Base-promoted Amine Binding: The amine coordinates to the palladium center, and the base deprotonates it to form a more nucleophilic amido species.

• Reductive Elimination: The C-N bond is formed as the desired aryl amine product is released, regenerating the Pd(0) catalyst.

The choice of ligand is critical. Bulky, electron-rich phosphine ligands (e.g., Xantphos, BINAP, or specialized Buchwald ligands like XPhos) are required to stabilize the palladium catalyst and promote the key reductive elimination step.[11][12][13]

Table 3: Typical Reaction Conditions for Buchwald-Hartwig Amination

Parameter	Recommended Conditions & Rationale
Coupling Partner	Aryl or Heteroaryl Bromide/Iodide/Triflate (1.0 eq).
Palladium Source	Pd₂(dba)₃ (1-5 mol %) or Pd(OAc)₂ (2-10 mol %).[12][13][14]
Ligand	Xantphos, BINAP, XPhos, etc. (1.2-2.0 eq relative to Pd). Ligand choice is crucial and often requires screening.
Base	Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃).[12][13] A strong, non-nucleophilic base is essential.
Solvent	Toluene or Dioxane. Must be anhydrous and deoxygenated to protect the catalyst.
Temperature	80 °C to 120 °C. Elevated temperatures are necessary to drive the catalytic cycle.[3][12]

Detailed Protocol: Synthesis of N-(4-methoxyphenyl)-(5-bromothiophen-2-yl)methylamine

• To a dry Schlenk tube or microwave vial, add the palladium precursor (e.g., Pd₂(dba)₃, 2.5 mol %), the phosphine ligand (e.g., Xantphos, 6 mol %), and the base (e.g., Cs₂CO₃, 2.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add 4-bromoanisole (1.0 eq) and (5-bromothiophen-2-yl)methylamine (1.2 eq).

• Add anhydrous, degassed toluene (to 0.1 M).

• Seal the vessel and heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction by LC-MS.

• Upon completion, cool to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove the catalyst and inorganic salts, washing the pad with additional ethyl acetate.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Buchwald-Hartwig Catalytic Cycle

Caption: Simplified Buchwald-Hartwig Catalytic Cycle.

Conclusion

The N-alkylation of (5-bromothiophen-2-yl)methylamine is a critical transformation for generating novel chemical entities for drug discovery and materials science. The choice of synthetic method profoundly impacts the efficiency, selectivity, and scope of the reaction.

• Direct alkylation is straightforward but requires careful control to mitigate over-alkylation.

• Reductive amination offers superior selectivity for mono-alkylation and is highly versatile, accommodating a wide range of aldehydes and ketones.

By understanding the principles and practical considerations outlined in this guide, researchers can confidently select and execute the optimal N-alkylation strategy to advance their scientific objectives.

References

• Catalytic N-Alkylation of (Hetero)Aromatic Amines and Tandem Annulation Reactions. The Journal of Organic Chemistry - ACS Publications. [Link]

• N-alkylation of (hetero)aromatic amines using (hetero)aromatic and aliphatic alcohols. ResearchGate. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Catalytic N-Alkylation of (Hetero)Aromatic Amines and Tandem Annulation Reactions. National Library of Medicine. [Link]

• Synthesis of Diarylamines in the Thiophene Series by Buchwald—Hartwig Coupling. ResearchGate. [Link]

• Amine alkylation. Wikipedia. [Link]

• Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. MDPI. [Link]

• Synthesis and antibacterial activity of N-[2-(5-bromothiophen-2-yl)-2-oxoethyl] and N-[(2-5-bromothiophen-2-yl)-2-oximinoethyl] derivatives of piperazinyl quinolones. National Library of Medicine. [Link]

• N-Dealkylation of Amines. National Library of Medicine. [Link]

• Purification method of thiophene.

• Synthesis of Nitrogen-Bridged Terthiophenes by Tandem Buchwald–Hartwig Coupling and Their Properties. ACS Publications. [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. ResearchGate. [Link]

• Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. Royal Society of Chemistry. [Link]

• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI. [Link]

• Synthesis and antibacterial activity of N-[2-[5-(methylthio)thiophen-2-yl]-2-oxoethyl] and N-[2-[5-(methylthio)thiophen-2-yl]-2-(oxyimino)ethyl]piperazinylquinolone derivatives. National Library of Medicine. [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. Royal Society of Chemistry. [Link]

• N-[(5-BROMOTHIOPHEN-2-YL)METHYL]-N-METHYLAMINE(CAS# 90553-43-8). Angene. [Link]

• N alkylation at sp3 Carbon Reagent Guide. ACS Green Chemistry Institute. [Link]

• Design and Scalable Synthesis of Novel N-Alkyl-Hydroxylamine Reagents for the Direct, Fe-Catalyzed Installation of Medicinally Relevant Amines. ChemRxiv. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Mechanochemical and Aging-Based Reductive Amination with Chitosan and Aldehydes Affords. ChemRxiv. [Link]

• Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Frontiers. [Link]

• Process for the purification of thiophene.

• Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. ResearchGate. [Link]

• Preparation of primary aliphatic and alicyclic amines from thiophene derivatives. R Discovery. [Link]

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The Versatility of (5-Bromothiophen-2-YL)methylamine in Agrochemical Innovation: A Guide to Synthesis and Formulation

Introduction: Unlocking Agrochemical Potential with a Versatile Thiophene Building Block

In the continuous pursuit of novel and effective agrochemical solutions, the strategic design of active ingredients relies on versatile molecular scaffolds. (5-Bromothiophen-2-YL)methylamine is emerging as a significant building block in this field, offering a unique combination of a reactive primary amine and a functionalized thiophene ring. The thiophene moiety, a sulfur-containing heterocycle, is a well-established pharmacophore in a range of commercial pesticides, including fungicides and herbicides.[1] Its structural and electronic properties often lead to high biological activity. The presence of a bromine atom at the 5-position and a methylamine group at the 2-position of the thiophene ring provides two distinct points for chemical modification, allowing for the creation of a diverse library of potential agrochemical candidates.

This guide provides an in-depth exploration of the practical applications of (5-Bromothiophen-2-YL)methylamine in the synthesis and formulation of next-generation agrochemicals. We will delve into detailed protocols for creating potent fungicides and herbicides, underpinned by the scientific rationale for each synthetic step and formulation choice.

Part 1: Fungicide Development - Crafting Novel Thiophene Carboxamide SDHIs

A primary and highly promising application of (5-Bromothiophen-2-YL)methylamine is in the synthesis of thiophene carboxamide fungicides. This class of fungicides is of significant commercial importance, with many acting as inhibitors of the succinate dehydrogenase (SDH) enzyme in the fungal respiratory chain.[2] The general structure of these fungicides often involves an amide linkage between a substituted thiophene amine and a carboxylic acid derivative.

The primary amine group of (5-Bromothiophen-2-YL)methylamine is a prime nucleophile for forming this critical amide bond. The bromothiophene core can contribute to the overall efficacy and spectrum of activity of the final molecule.

Protocol 1: Synthesis of a Novel Thiophene Carboxamide Fungicide

This protocol details the synthesis of a representative thiophene carboxamide fungicide from (5-Bromothiophen-2-YL)methylamine and 2-(trifluoromethyl)benzoyl chloride.

Materials:

• (5-Bromothiophen-2-YL)methylamine

• 2-(Trifluoromethyl)benzoyl chloride

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve (5-Bromothiophen-2-YL)methylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0°C in an ice bath with gentle stirring.

• Addition of Acid Chloride: Slowly add a solution of 2-(trifluoromethyl)benzoyl chloride (1.1 eq) in anhydrous dichloromethane to the reaction mixture. The addition should be dropwise to control the exothermic reaction.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup:

  • Quench the reaction by adding 1 M HCl and transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield the pure thiophene carboxamide fungicide.

Causality of Experimental Choices:

• Triethylamine: Acts as a base to neutralize the HCl generated during the acylation reaction, driving the reaction to completion.

• Anhydrous Conditions: The use of anhydrous solvent and a nitrogen atmosphere is crucial to prevent the hydrolysis of the reactive acid chloride.

• Aqueous Workup: The series of washes removes unreacted starting materials, the triethylamine hydrochloride salt, and other water-soluble impurities.

Diagram of Synthetic Pathway:

Caption: Synthesis of a thiophene carboxamide fungicide.

Part 2: Herbicide Development - Exploring Thiophene-Based Urea Derivatives

The versatility of (5-Bromothiophen-2-YL)methylamine extends to the synthesis of potential herbicides. The methylamine group can react with isocyanates to form substituted ureas, a class of compounds known for their herbicidal activity, often by inhibiting photosynthesis at photosystem II.

Protocol 2: Synthesis of a Thiophene-Containing Phenylurea Herbicide

This protocol outlines the synthesis of a novel herbicidal urea derivative.

Materials:

• (5-Bromothiophen-2-YL)methylamine

• 4-Chlorophenyl isocyanate

• Anhydrous Tetrahydrofuran (THF)

• Hexanes

Procedure:

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve (5-Bromothiophen-2-YL)methylamine (1.0 eq) in anhydrous THF.

• Addition of Isocyanate: Add a solution of 4-chlorophenyl isocyanate (1.0 eq) in anhydrous THF dropwise to the stirred amine solution at room temperature.

• Reaction and Precipitation: Stir the reaction mixture at room temperature for 2-4 hours. The product will likely precipitate out of the solution as a white solid.

• Isolation:

  • Filter the solid product and wash it with a small amount of cold THF, followed by hexanes.

  • Dry the solid under vacuum to obtain the pure phenylurea derivative.

Causality of Experimental Choices:

• Anhydrous THF: Prevents the isocyanate from reacting with water to form an unstable carbamic acid, which would decompose to an amine and carbon dioxide.

• Stoichiometry: A 1:1 molar ratio is typically used for this type of reaction to ensure complete conversion of the starting materials.

Diagram of Synthetic Pathway:

Caption: Synthesis of a thiophene-urea herbicide.

Part 3: Formulation Protocols for Agrochemical Applications

The synthesized active ingredients (AIs) must be formulated into stable and effective products for agricultural use. The choice of formulation depends on the physicochemical properties of the AI and the intended application method.

Formulation 1: Emulsifiable Concentrate (EC)

EC formulations are suitable for water-insoluble AIs. They form a stable emulsion when mixed with water.

Component	Function	Typical Concentration (%)
Active Ingredient	Fungicide/Herbicide	10 - 50
Aromatic Solvent	Solvent	40 - 80
Anionic Surfactant	Emulsifier	2 - 5
Non-ionic Surfactant	Emulsifier	2 - 5
Stabilizer	Stabilizer	0.1 - 1

Protocol for EC Formulation:

• Dissolve the active ingredient in the aromatic solvent.

• Add the anionic and non-ionic surfactants and stir until a homogenous solution is obtained.

• Add the stabilizer and mix thoroughly.

Formulation 2: Suspension Concentrate (SC)

SC formulations are used for solid AIs that are insoluble in water. The AI is milled to a fine particle size and suspended in water.

Component	Function	Typical Concentration (%)
Active Ingredient	Fungicide/Herbicide	20 - 50
Water	Carrier	30 - 60
Dispersant	Dispersing Agent	2 - 5
Wetting Agent	Wetting Agent	1 - 3
Antifreeze	Antifreeze	5 - 10
Thickener	Thickening Agent	0.1 - 0.5
Biocide	Preservative	0.1 - 0.2

Protocol for SC Formulation:

• Mix the dispersant, wetting agent, antifreeze, and biocide in water.

• Add the active ingredient and mill the mixture in a bead mill until the desired particle size is achieved.

• Add the thickener and mix until a stable suspension is formed.

Conclusion

(5-Bromothiophen-2-YL)methylamine is a highly valuable and versatile building block for the synthesis of novel agrochemicals. Its dual reactivity allows for the straightforward creation of diverse molecular structures with the potential for high biological activity. The protocols and formulation guidelines presented here provide a solid foundation for researchers and scientists in the agrochemical industry to explore the full potential of this promising intermediate in developing the next generation of fungicides and herbicides. The continued exploration of thiophene-based chemistry will undoubtedly lead to the discovery of more effective and sustainable solutions for global crop protection.

References

• BenchChem. (n.d.). Application Notes & Protocols: 2,3,4-Trichlorothiophene as a Versatile Building Block for Novel Agrochemicals.
• Fortune Business Insights. (2026, March 2). Methylamine Market Size, Share | Industry Report.
• Plant and Soil Sciences eLibrary. (n.d.). Branched Chain Amino Acid Biosynthesis Inhibitors. Retrieved from Plant and Soil Sciences eLibrary website.
• Wikipedia. (n.d.). Methylamine.
• ACS Publications. (2021, November 4). Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamides as Potent Succinate Dehydrogenase Inhibitors | Journal of Agricultural and Food Chemistry.
• MDPI. (2024, January 16). Biological Activities of Thiophenes.
• MDPI. (2024, April 24). Herbicidal Activity of Cinmethylin against Grass Weeds and Its Safety for Use with Different Wheat Varieties.
• MDPI. (2023, August 19). Bioactive Compounds with Pesticide Activities Derived from Aged Cultures of Green Microalgae.
• MDPI. (2023, February 16). Synthesis of Aminophenoxazinones and Evaluation of Their Phytotoxicity in the Search for New Natural Herbicides.
• MDPI. (2022, December 8). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives.
• PMC. (2025, August 21). Design, Synthesis and Herbicidal Activity of 5-(1-Amino-4-phenoxybutylidene)barbituric Acid Derivatives Containing an Enamino Diketone Motif.
• PMC. (2023, July 7). Isolation and Identification of Herbicidal Active Compounds from Brassica oleracea L. and Exploration of the Binding Sites of Brassicanate A Sulfoxide.
• PMC. (n.d.). Effect of New Thiophene-Derived Aminophosphonic Derivatives on Growth of Terrestrial Plants. Part 2. Their Ecotoxicological Impact and Phytotoxicity Test Toward Herbicidal Application in Agriculture.
• ResearchGate. (2023, April 14). The Buzz on Insecticides: A Review of Uses, Molecular Structures, Targets, Adverse Effects, and Alternatives.
• ResearchGate. (n.d.). Methylamines.
• Google Patents. (n.d.). FUNGICIDAL COMPOSITIONS - Patent 3240415 - EPO.
• Google Patents. (n.d.). Herbicidal compounds - Patent WO2015052076A1.
• Google Patents. (n.d.). Fungicidal mixtures - Patent WO2009055514A2.
• Google Patents. (n.d.). 2 -aminothiophene compounds as fungicides - Patent WO2005044008A3.
• Google Patents. (n.d.). Agricultural chemical composition with enhanced efficacy - Patent JPWO2020203963A1.
• Google Patents. (n.d.). c19) United States 02) Patent Application Publication.
• Google Patents. (n.d.). United States Patent (19).
• MOA Technology. (2020, October 10). Necessity is the mother of innovation.
• BenchChem. (n.d.). Methylamine and Ethylamine in China: Essential Chemical Building Blocks for Agrochemical and Pharmaceutical Innovation – Uses, Market Trends, and Safety Insights.
• BenchChem. (2025, December 26). Methylamine vs Dimethylamine: How Structural Differences Impact Fragrance Applications.
• DOKUMEN.PUB. (2012, June 15). Synthesis and Chemistry of Agrochemicals V.
• SIOC Journals. (n.d.). Synthesis of Thiophene Formyl Thiourea Derivatives and Fungicidal Activity.
• University of Minnesota. (n.d.). Synthesis and chemistry of agrochemicals.
• PubMed. (2010, May 15). Thiophene occurrence in different Tagetes species: agricultural biomasses as sources of biocidal substances.
• Googleapis.com. (n.d.). Synergistic fungicidal compositions - Patent US 2015/0181870 A1.

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Technical Notes & Optimization

Technical Support Center: Maximizing Yield in (5-Bromothiophen-2-yl)methylamine Synthesis

Welcome to the Technical Support Center for advanced heterocyclic synthesis. The synthesis of (5-Bromothiophen-2-yl)methylamine is a critical workflow for researchers developing kinase inhibitors, GPCR ligands, and other thiophene-based pharmacophores. However, the electron-rich nature of the thiophene ring combined with the lability of the C–Br bond makes this molecule notoriously difficult to synthesize in high yields.

As an Application Scientist, I have compiled this troubleshooting guide to address the most common failure modes in this synthesis: hydrodebromination , secondary amine dimerization , and product volatility .

Mechanistic Overview & Route Selection

The two most reliable pathways for synthesizing (5-Bromothiophen-2-yl)methylamine avoid late-stage bromination (which suffers from poor regioselectivity) in favor of utilizing pre-brominated starting materials.

Fig 1. Mechanistic pathways and common side-reactions in (5-Bromothiophen-2-yl)methylamine synthesis.

Troubleshooting FAQs

Q1: Why am I seeing massive debromination during the reduction step?

Causality: The C–Br bond on an electron-rich thiophene ring is highly susceptible to oxidative addition by transition metals. If you are using catalytic hydrogenation (e.g., H2​ with Pd/C or Raney Nickel) to reduce your imine or nitrile, the catalyst will rapidly hydrodehalogenate the ring before or during the reduction of the nitrogen-containing group. Furthermore, harsh hydride donors like LiAlH4​ at elevated temperatures can also facilitate hydride-halogen exchange. Solution: You must decouple the reduction potential from the dehalogenation potential.

• For Reductive Amination: Use 1 [1] or Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) [3]. These are mild hydrides that selectively target the protonated iminium ion over the aryl bromide.

• For Nitrile Reduction: Utilize the2 [2]. The in-situ generated cobalt boride is an excellent, chemoselective reducing agent for nitriles that leaves aryl halides intact.

Q2: How do I suppress the formation of the secondary amine dimer?

Causality: During reductive amination, the newly formed primary amine ((5-Bromothiophen-2-yl)methylamine) is significantly more nucleophilic than the ammonia source (e.g., NH4​OAc ). It will aggressively attack any unreacted 5-bromo-2-thiophenecarboxaldehyde to form a secondary imine, which is subsequently reduced to a secondary amine dimer. Solution: Drive the equilibrium completely toward the primary imine before adding the reducing agent. This is a self-validating system: monitor the reaction via TLC (Hexanes/EtOAc 4:1) and do not add the hydride until the aldehyde spot is completely consumed. Use a massive excess of the ammonia source (10 equivalents of NH4​OAc ) and consider adding a Lewis acid like Ti(O−iPr)4​ to lock the imine intermediate. Alternatively,3 [4], isolate it, and then reduce it. Oximes do not suffer from this dimerization pathway.

Q3: My reaction shows complete conversion, but my isolated yield of the free base is very low. Where is the product going?

Causality: Low molecular weight thiophene methylamines are surprisingly volatile under high vacuum. Furthermore, the electron-rich free base is prone to rapid atmospheric oxidation, turning the isolated oil from pale yellow to dark brown/black within hours at room temperature. Solution: Never isolate or store this molecule as a free base. Always trap it as the hydrochloride (HCl) salt during the final workup step. The salt is a bench-stable, non-volatile solid.

Quantitative Reagent Comparison

The choice of reducing agent dictates the impurity profile. Below is a comparative analysis based on standard laboratory optimizations for the reductive amination of 5-bromo-2-thiophenecarboxaldehyde.

Reducing System	Target Amine Yield (%)	Debromination (%)	Dimerization (%)	Chemoselectivity Rating
H2​ + Pd/C	< 10%	> 80%	~ 10%	Poor (Avoid)
LiAlH4​	35 - 45%	20 - 30%	< 5%	Moderate
NaBH4​ (Direct)	40 - 50%	< 2%	30 - 40%	Poor (High Dimer)
NH4​OAc + NaBH3​CN	75 - 85%	< 1%	5 - 10%	Excellent
NH2​OH then Zn/AcOH	80 - 90%	0%	0%	Outstanding (Two-Step)

Validated Experimental Protocols

Protocol A: One-Pot Reductive Amination (Standard Workflow)

This protocol utilizes a sequential addition method to ensure self-validation of the imine intermediate, preventing both dimerization and direct reduction to the alcohol.

Reagents:

• 5-Bromo-2-thiophenecarboxaldehyde: 1.0 eq (10 mmol, 1.91 g)

• Ammonium Acetate ( NH4​OAc ): 10.0 eq (100 mmol, 7.71 g)

• Sodium Cyanoborohydride ( NaBH3​CN ): 1.5 eq (15 mmol, 0.94 g)

• Anhydrous Methanol: 30 mL

Step-by-Step Methodology:

• Imine Formation: Dissolve 5-bromo-2-thiophenecarboxaldehyde in anhydrous methanol under a nitrogen atmosphere. Add NH4​OAc in a single portion. Stir at room temperature for 4 hours.

• Validation Check: Pull an aliquot and check via TLC. The aldehyde ( Rf​≈0.7 in 4:1 Hex/EtOAc) must be completely consumed.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH3​CN portion-wise over 15 minutes to control hydrogen evolution.

• Maturation: Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Quench: Quench the reaction by slowly adding 10 mL of 1M NaOH (Caution: toxic HCN gas can be released from unreacted cyanoborohydride under acidic conditions; always quench basic and perform in a fume hood).

Protocol B: Isolation Workflow (HCl Salt Formation)

To prevent volatility and oxidation, follow this exact isolation sequence.

Fig 2. Optimized isolation workflow to prevent volatility and oxidative degradation of the free base.

• Extraction: Extract the basic quenched mixture from Protocol A with Dichloromethane ( 3×20 mL).

• Washing: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and filter.

• Acidification: Transfer the organic filtrate to a round bottom flask cooled to 0 °C. Dropwise, add 2.0 M HCl in Diethyl Ether (6 mL, 1.2 eq). A white/off-white precipitate will immediately form.

• Isolation: Stir for 30 minutes, then collect the (5-Bromothiophen-2-yl)methylamine hydrochloride salt via vacuum filtration. Wash the filter cake with cold diethyl ether and dry under high vacuum.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]

Overcoming steric hindrance of the 2-methylbutan-2-yl group in secondary amine reactions

Overview

The 2-methylbutan-2-yl (tert-amyl) group imposes severe steric hindrance on secondary amines. This extreme bulk often leads to stalled reactions, poor yields, or unexpected degradation pathways. This support guide provides field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to help researchers overcome the kinetic and thermodynamic barriers associated with this challenging moiety.

Buchwald-Hartwig Cross-Coupling

Q: Why does my C-N cross-coupling of a tert-amyl secondary amine fail when using BrettPhos Pd G3, even at elevated temperatures? A: The failure is due to a fundamental shift in the reaction's rate-limiting step. While BrettPhos is highly effective for primary amines or unhindered secondary amines, the extreme steric bulk of the tert-amyl group drastically increases the activation energy barrier for the final reductive elimination step[1].

Solution: Switch to a RuPhos -based catalyst (e.g., RuPhos Pd G4). Computational and experimental data demonstrate that for highly hindered secondary amines, RuPhos significantly lowers the energy barrier for reductive elimination compared to BrettPhos, making it the superior ligand for this specific transformation[1].

Amidation (Peptide/Amide Bond Formation)

Q: I am trying to couple a carboxylic acid with a tert-amyl secondary amine using standard EDC/HOBt, but I only recover starting materials. How can I drive this reaction? A: EDC/HOBt forms an HOBt-active ester that is kinetically too slow to react with the sterically congested nitrogen of a tert-amyl amine.

Solution: Utilize HATU with a non-nucleophilic base like DIPEA. HATU generates a highly reactive OAt-active ester[2]. The critical advantage here is the neighboring group effect provided by the nitrogen atom in the HOAt ring, which accelerates the aminolysis step and effectively overcomes the steric clash that stalls HOBt-based couplings[3].

Alkylation and Side Reactions

Q: When attempting an SN2 alkylation of my tert-amyl secondary amine with an alkyl halide, I observe the formation of 2-methyl-2-butene and a dealkylated secondary amine instead of the desired tertiary amine. What is happening? A: You are observing a Hofmann-like elimination. The extreme steric congestion around the nitrogen atom makes the formation of a trialkylamine thermodynamically and kinetically unfavorable[4]. Under thermal conditions, the bulky tert-amyl group splits off, generating an olefin (2-methyl-2-butene) and a less hindered secondary amine to relieve the severe steric strain[5].

Solution: Direct SN2 alkylation is often unviable for creating such extremely hindered trialkylamines. Consider alternative pathways such as reductive amination with highly reactive aldehydes, or utilizing extremely high-pressure conditions to force the kinetic product before elimination can occur.

Quantitative Data: Reagent Efficacy Comparison

Reaction Type	Standard Reagent	Optimized Reagent	Yield/Efficacy Impact	Mechanistic Rationale
C-N Coupling	BrettPhos Pd G3	RuPhos Pd G4	<10% → >85%	RuPhos lowers the reductive elimination energy barrier for bulky secondary amines[1].
Amidation	EDC / HOBt	HATU / DIPEA	<5% → >90%	HATU forms an OAt-ester; neighboring nitrogen accelerates coupling via intramolecular assistance[2][3].
Alkylation	Alkyl Iodide + K2CO3	N/A (Avoid SN2)	Elimination	Steric distress drives Hofmann-like elimination, yielding olefins instead of substitution[4][5].

Experimental Protocols

Protocol A: RuPhos Pd G4-Catalyzed Buchwald-Hartwig Coupling

Self-Validating Principle: The use of a strong, soluble base ensures complete deprotonation of the hindered amine, while the G4 precatalyst ensures rapid, quantitative generation of the active Pd(0) species without requiring high temperatures that could trigger degradation.

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with the aryl halide (1.0 mmol), tert-amyl secondary amine (1.2 mmol), RuPhos Pd G4 (0.02 mmol, 2 mol%), and RuPhos ligand (0.02 mmol, 2 mol%).

• Base Addition: Add sodium tert-butoxide (NaOtBu) (1.4 mmol). (Note: If the substrate contains base-sensitive functional groups, substitute with LiHMDS).

• Solvent: Add 3.0 mL of anhydrous, degassed toluene. Seal the tube with a Teflon-lined cap.

• Reaction: Remove from the glovebox and stir at 85 °C for 12 hours.

• Validation Check: At 2 hours, sample 10 µL, quench with wet EtOAc, and analyze via LCMS. If the aryl halide peak is unchanged, verify the anhydrous nature of the base. If intermediate oxidative addition complexes are observed but no product, increase temperature to 100 °C to force reductive elimination.

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), filter through a pad of Celite, and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: HATU-Mediated Amidation of Hindered Amines

Self-Validating Principle: Pre-activation of the carboxylic acid isolates the esterification step from the aminolysis step, ensuring the OAt-active ester is fully formed before the hindered amine is introduced, thereby preventing competitive side reactions.

• Pre-Activation: Dissolve the carboxylic acid (1.0 mmol) and HATU (1.1 mmol) in anhydrous DMF (5.0 mL) under an argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 mmol) dropwise. Stir at room temperature for 15 minutes. (Visual cue: The solution will often turn a pale yellow as the OAt-active ester forms).

• Amine Addition: Add the tert-amyl secondary amine (1.2 mmol) directly to the reaction mixture.

• Reaction: Heat the mixture to 50 °C. (Causality: The elevated temperature provides the necessary kinetic energy to overcome the steric clash during the nucleophilic attack on the OAt-ester). Stir for 16 hours.

• Validation Check: Monitor the disappearance of the OAt-ester intermediate via LCMS. If the ester persists, add an additional 0.5 mmol of DIPEA to ensure the amine remains fully unprotonated.

• Workup: Quench with saturated aqueous NaHCO3 (10 mL). Extract with EtOAc (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine, dry over Na2SO4, and concentrate.

Reaction Pathway Visualization

Decision tree for optimizing reactions with sterically hindered tert-amyl secondary amines.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Preventing oxidation and degradation of(5-Bromothiophen-2-YL)methylamine during synthesis

A Guide to Preventing Oxidation and Degradation

Welcome to the Technical Support Center for the synthesis of (5-Bromothiophen-2-YL)methylamine. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis and handling of this compound, with a primary focus on preventing oxidation and degradation. As Senior Application Scientists, we provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experimental outcomes.

I. Understanding the Instability of (5-Bromothiophen-2-YL)methylamine

(5-Bromothiophen-2-YL)methylamine is a valuable building block in medicinal chemistry.[1] However, its structure, which combines a primary amine and an electron-rich thiophene ring, makes it susceptible to degradation, primarily through oxidation.

The primary amine group can be readily oxidized, a common issue with arylamines, which can lead to the formation of colored impurities and byproducts.[2][3] This process can be accelerated by exposure to atmospheric oxygen, light, and trace metal impurities.[4]

The thiophene ring itself is also prone to oxidation at the sulfur atom.[5] While the thiophene ring system is relatively stable compared to some other heterocycles, the presence of the activating methylamine group can increase its susceptibility to oxidative degradation.[1]

II. Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues you may encounter during your synthesis and provide actionable solutions.

Q1: My reaction mixture or isolated product is turning a reddish-brown color. What is causing this?

A1: The discoloration is a classic indicator of oxidation.[4] Both the primary amine and the thiophene ring are susceptible to air oxidation, leading to the formation of highly colored polymeric byproducts.[3] This is often observed during workup and purification steps when the product is exposed to the atmosphere.[3]

Q2: I'm observing a low yield of my desired product, even though my starting materials are pure. What are the likely side reactions?

A2: Low yields can often be attributed to degradation of the target molecule under the reaction conditions. Besides oxidation, other potential side reactions include:

• Over-alkylation: If the synthesis involves the alkylation of an amine, there is a risk of forming tertiary amines.[6]

• Polymerization: The reactive nature of the compound can lead to self-condensation or polymerization, especially at elevated temperatures or in the presence of acid/base catalysts.

• Side reactions on the thiophene ring: Depending on the reagents used, electrophilic substitution on the thiophene ring can occur, leading to undesired isomers.[7][8]

Q3: How can I minimize the oxidation of my compound during the reaction and workup?

A3: The key is to maintain an inert atmosphere throughout the synthesis and purification process.[4][9]

• Inert Gas: Conduct all reactions under a positive pressure of an inert gas like argon or nitrogen.[10] Using a Schlenk line or a glovebox is highly recommended.[9][11]

• Deoxygenated Solvents: Before use, thoroughly deoxygenate all solvents by sparging with an inert gas for at least 15-30 minutes.[3][4]

• Reagent Purity: Ensure all reagents are of high purity and free from metal contaminants that can catalyze oxidation.[4]

• Temperature Control: Perform reactions at the lowest effective temperature to minimize the rate of degradation.[4] For some sensitive reactions, maintaining low temperatures (e.g., 0 °C or below) is crucial.[7]

Q4: What are the best practices for purifying (5-Bromothiophen-2-YL)methylamine?

A4: Purification should be performed promptly after the reaction is complete, and exposure to air and light should be minimized.

• Inert Atmosphere Filtration: If filtering to remove solids (like a catalyst), do so under a blanket of inert gas.[3]

• Column Chromatography: If column chromatography is necessary, use deoxygenated solvents and consider adding a small amount of a non-interfering antioxidant to the eluent. Work quickly to minimize the time the compound spends on the silica gel.

• Solvent Removal: When removing solvent using a rotary evaporator, do not heat the flask excessively. It is better to use a higher vacuum at a lower temperature.[3]

Q5: What are the optimal storage conditions for (5-Bromothiophen-2-YL)methylamine to ensure its long-term stability?

A5: Proper storage is critical to prevent degradation over time.[9]

• Inert Atmosphere: Store the compound in a tightly sealed vial under an inert atmosphere (argon or nitrogen).[9][11]

• Light Protection: Use an amber vial to protect the compound from light, which can accelerate oxidation.[4][9]

• Temperature: Store at low temperatures, such as in a refrigerator or freezer, to slow down potential degradation reactions.[4]

• Avoid Moisture: Keep the storage container in a dry environment, as moisture can also contribute to degradation.[9]

III. Experimental Protocols

Here are detailed protocols for key procedures to minimize oxidation.

Protocol 1: Deoxygenating Solvents by Inert Gas Sparging

This procedure should be performed for all solvents used in the synthesis, workup, and purification.

Materials:

• Solvent to be deoxygenated

• Schlenk flask or a round-bottom flask with a sidearm

• Inert gas source (Argon or Nitrogen) with a regulator

• Long needle or glass tube

• Septum

Procedure:

• Assemble the flask and seal it with a septum.

• Insert a long needle or glass tube connected to the inert gas source, ensuring the tip is below the surface of the solvent.[4]

• Insert a second, shorter needle to act as an outlet for the displaced gas.

• Gently bubble the inert gas through the solvent for at least 15-30 minutes.[3]

• After sparging, remove the outlet needle first, followed by the gas inlet needle, to maintain a positive pressure of inert gas in the flask.

• The deoxygenated solvent should be used immediately or stored under a positive pressure of inert gas.

Protocol 2: General Air-Free Reaction Setup

This protocol outlines a basic setup for performing the synthesis under an inert atmosphere.

Materials:

• Round-bottom flask with appropriate joints

• Condenser (if refluxing)

• Septa

• Inert gas inlet connected to a bubbler

• Magnetic stirrer and stir bar

• Gas-tight syringes for liquid transfer[4]

Procedure:

• Assemble the glassware and ensure all joints are well-sealed.

• Flame-dry the glassware under vacuum and backfill with inert gas at least three times to remove any adsorbed moisture and air.

• Introduce solid reagents under a strong counterflow of inert gas.

• Add deoxygenated solvents and liquid reagents using a gas-tight syringe through a septum.[4]

• Maintain a slight positive pressure of inert gas throughout the reaction, which can be monitored with an oil bubbler.[10]

IV. Visualization of Degradation and Prevention

Degradation Pathway

The following diagram illustrates the primary degradation pathway of (5-Bromothiophen-2-YL)methylamine via oxidation.

Caption: Oxidative degradation of (5-Bromothiophen-2-YL)methylamine.

Prevention Workflow

This diagram outlines the key steps to prevent degradation during synthesis.

Caption: Workflow for preventing degradation during synthesis.

V. Summary of Key Parameters

Parameter	Recommendation	Rationale
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation by atmospheric oxygen.[9]
Solvents	Deoxygenated	Removes dissolved oxygen, a key oxidizing agent.[4]
Temperature	As low as feasible	Reduces the rate of degradation reactions.[4]
Light Exposure	Minimize (use amber glassware)	Light can catalyze oxidative reactions.[4][9]
Storage	Cold, dark, under inert gas	Ensures long-term stability of the compound.[9]

By understanding the inherent instability of (5-Bromothiophen-2-YL)methylamine and implementing these preventative measures, you can significantly improve the yield, purity, and reproducibility of your synthesis.

VI. References

• Air Sensitive Compounds. Ossila.

• Essential Safety and Operational Guide for Thiophene-2-amidoxime. Benchchem.

• Raghav Mishra et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54.

• Thiophene Safety Data Sheet. Santa Cruz Biotechnology.

• Synthesis and Pharmacological Study of Thiophene Derivatives. Impactfactor.

• Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinoma as VEGFR-2 Inhibitors. PMC.

• Green methodologies for the synthesis of 2-aminothiophene. PMC.

• Technical Support Center: Stability of Thiophene-Containing Compounds. Benchchem.

• Synthesis, Characterization of thiophene derivatives and its biological applications. (2025).

• Storage of air and temperature sensitive reagents. Chemistry Stack Exchange.

• Handling Air-Sensitive Reagents. Technical Bulletin AL-134.

• Preventing oxidation of 2-aminophenol during synthesis and storage. Benchchem.

• Common side reactions in the synthesis of 5-bromoquinolines. Benchchem.

• Common side reactions in the synthesis of 5-Bromoindole. Benchchem.

• Troubleshooting low yield in Gewald synthesis of 2-aminothiophenes. Benchchem.

• Oxidation of Secondary and Primary Amines.

• Direct Synthesis of Polysubstituted 2-aminothiophenes by Cu(II)-catalyzed addition/oxidative Cyclization of Alkynoates With Thioamides. PubMed.

• Continuous-flow C–N Bond Forming Reactions with Heterogeneous Catalysts and Application for API Synthesis.

• Diverse N‐Oxidation of Primary Aromatic Amines Controlled by Engineered P450 Peroxizyme Variants Facilitated by Dual‐Functional Small Molecule. PMC.

• How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. ResearchGate.

• Application Notes and Protocols for the Oxidation of 5-(Thiophen-2-yl)nicotinaldehyde to 5-(Thiophen-2-yl)nicotinic acid. Benchchem.

• Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147. PMC.

• Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. MDPI.

• FORCED DEGRADATION STUDIES ON AGENTS OF THERAPEUTIC INTEREST. Sciforum.

• Degradation and Synthesis of Lignin and Its Related Compounds by Fungal Ligninolytic Enzymes.

• 5-BROMOTHIOPHEN-2-YLMETHYLAMINE. ChemicalBook.

• An unexpected degradation pathway of N-hydroxy-5-methylfuran-2-sulfonamide (BMS-986231), a pH sensitive prodrug of HNO, in a prototype formulation solution. PubMed.

• Enzymatic Oxidation of 2‐Phenylethylamine to Phenylacetic Acid and 2‐Phenylethanol with Special Reference to the Metabolism of its Intermediate Phenylacetaldehyde. ResearchGate.

• Relationships between Structures and Reactivities in the Oxidation of Benzothiophene and Dibenzothiophene Derivatives. University of Toyama.

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Reference Data & Comparative Studies

A Comparative Guide to Thiophene-Based Amine Scaffolds: (5-Bromothiophen-2-YL)methylamine vs. Tert-butylamine Thiophene Derivatives

Introduction

In the landscape of medicinal chemistry and drug development, heterocyclic scaffolds are foundational to the design of novel therapeutics. Among these, the thiophene ring is a "privileged pharmacophore," prized for its unique electronic properties and its ability to act as a bioisostere for benzene and other aromatic systems.[1][2] This versatility has led to the incorporation of thiophene moieties in numerous FDA-approved drugs, targeting a wide array of diseases including cancer, inflammation, and infectious agents.[3][4][5]

This guide provides an in-depth comparison of two distinct but important classes of thiophene-based building blocks: the specific and synthetically versatile (5-Bromothiophen-2-YL)methylamine and the broad class of tert-butylamine thiophene derivatives . The former serves as a foundational scaffold with two distinct reactive handles, offering a gateway to diverse chemical space. The latter represents a class of compounds where the bulky tert-butyl group imparts specific steric and physicochemical properties, profoundly influencing molecular interactions and metabolic stability.

For researchers, scientists, and drug development professionals, understanding the nuanced differences in synthesis, reactivity, and biological implications between these scaffolds is critical for making informed decisions in lead optimization and library design. This document provides a comparative analysis, supported by experimental data and protocols, to illuminate the strategic advantages of each chemical entity.

Physicochemical Properties: A Tale of Two Amines

The primary structural difference—a simple methylamine versus a sterically encumbered tert-butylamine—gives rise to significant variations in physicochemical properties. These differences are crucial as they dictate solubility, membrane permeability, and the nature of interactions with biological targets.

(5-Bromothiophen-2-YL)methylamine is a primary amine characterized by its accessibility and defined structure. In contrast, tert-butylamine thiophene derivatives are defined by the bulky tert-butyl group, which introduces significant steric hindrance around the nitrogen atom. This steric shield reduces the amine's nucleophilicity compared to less hindered primary amines but increases its basicity due to the electron-donating inductive effect of the three methyl groups.[6]

Property	(5-Bromothiophen-2-YL)methylamine	Tert-butylamine Thiophene Derivatives (General)	Causality and Implication
Molecular Formula	C₅H₆BrNS[7]	Variable (e.g., C₁₀H₁₆BrNS)[8]	The core scaffold of the former is small, allowing for significant modification and molecular weight increase during synthesis.
Molecular Weight	192.08 g/mol [7]	Generally >250 g/mol	The added bulk of the tert-butyl group and other potential substituents increases the starting molecular weight.
Steric Hindrance	Low	High	The tert-butyl group shields the amine, slowing rates of N-acylation or N-alkylation and preventing metabolic degradation at that site.
Basicity (pKa of conjugate acid)	~8.36 (Predicted)[7]	Generally higher (~10.4 for tert-butylamine)[9]	The inductive effect of the alkyl groups on the tert-butylamine makes it a stronger base, which can influence salt formation and receptor interactions.
Lipophilicity (XlogP)	~1.5 (Predicted)[10]	Generally >3.0[11]	The bulky, nonpolar tert-butyl group significantly increases lipophilicity, affecting solubility and potential for crossing biological membranes.
Reactivity Profile	High (Primary amine & Aryl bromide)	Moderate (Sterically hindered amine)	(5-Bromothiophen-2-YL)methylamine is a versatile building block for diversification via amine chemistry and cross-coupling reactions. Reactivity of tert-butylamine derivatives is dominated by the thiophene ring itself.

Synthesis and Reactivity: Strategic Diversification vs. Modulated Interaction

The synthetic utility of these two classes of compounds diverges significantly, reflecting their intended roles in drug design.

(5-Bromothiophen-2-YL)methylamine: A Gateway to Chemical Diversity

This molecule is best viewed as a versatile starting material. Its value lies in its two orthogonal reactive sites:

• The Primary Amine: Readily undergoes acylation, sulfonylation, reductive amination, and other standard amine chemistries to build out substituents from the 2-position of the thiophene ring.

• The Aryl Bromide: Serves as a classical handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig), allowing for the introduction of complex aryl, alkyl, or acetylenic groups at the 5-position.

This dual reactivity allows for a rapid and systematic exploration of the chemical space around the thiophene core, making it an ideal scaffold for structure-activity relationship (SAR) studies.

Caption: Workflow for the Gewald synthesis of aminothiophenes.

Comparative Biological and Medicinal Chemistry Applications

The choice between these two scaffolds is driven by the strategic goals of the research program.

• (5-Bromothiophen-2-YL)methylamine is the scaffold of choice for lead discovery and initial SAR exploration . Its predictable reactivity allows for the creation of large, diverse libraries of compounds to screen for biological activity against a new target. The thiophene core acts as a stable anchor, while modifications at the amine and bromide positions probe the chemical space required for receptor binding. Thiophene derivatives, in general, have shown a vast range of activities, including anticancer, antimicrobial, and anti-inflammatory properties. [12][13][14]

• Tert-butylamine thiophene derivatives are more commonly employed during lead optimization . Once a promising hit has been identified, introducing a tert-butyl group can be a strategic move to address specific liabilities. For instance, if a lead compound shows good potency but poor metabolic stability, replacing a smaller alkylamine with a tert-butylamine can block a key metabolic pathway. Its steric bulk can also be used to fine-tune selectivity between closely related receptor subtypes by preventing binding to an undesired off-target.

Experimental Protocols

The following protocols provide representative, step-by-step methodologies for the synthesis of these thiophene derivatives.

Protocol 1: Synthesis of (5-Bromothiophen-2-YL)methylamine via Reductive Amination

This two-step protocol starts from the commercially available 5-bromo-2-thiophenecarboxaldehyde.

Step A: Synthesis of the Imine Intermediate

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 5-bromo-2-thiophenecarboxaldehyde (10 mmol, 1.91 g) in 40 mL of anhydrous methanol.

• Ammonia Addition: To this solution, add a 7N solution of ammonia in methanol (15 mL, ~105 mmol) dropwise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. The formation of the imine can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction mixture containing the intermediate imine is typically used directly in the next step without purification.

Step B: Reduction to the Amine

• Reaction Setup: Cool the methanolic solution of the imine from Step A to 0 °C in an ice bath.

• Reducing Agent Addition: Add sodium borohydride (15 mmol, 0.57 g) portion-wise over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 12 hours.

• Work-up: Quench the reaction by slowly adding 20 mL of water. Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel to yield pure (5-bromothiophen-2-YL)methylamine. [7]

Protocol 2: Gewald Synthesis of Ethyl 2-amino-4-(tert-butyl)-thiophene-3-carboxylate

This one-pot protocol exemplifies the construction of a polysubstituted tert-butylamine thiophene derivative. [15][16]

• Reaction Setup: In a 250 mL three-necked flask equipped with a reflux condenser and a magnetic stirrer, combine 4,4-dimethyl-2-pentanone (pinacolone, 20 mmol, 2.00 g), ethyl cyanoacetate (20 mmol, 2.26 g), and elemental sulfur (20 mmol, 0.64 g) in 50 mL of ethanol.

• Addition of Base: To this suspension, add morpholine (20 mmol, 1.74 g) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to 50°C and stir for 3 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 100 mL of ice-cold water.

• Isolation: A solid precipitate will form. Collect the solid by vacuum filtration, wash thoroughly with cold water to remove any residual morpholine, and dry under vacuum.

• Purification: Recrystallize the crude product from ethanol to obtain pure ethyl 2-amino-4-(tert-butyl)-thiophene-3-carboxylate as a crystalline solid.

Conclusion

The selection between (5-Bromothiophen-2-YL)methylamine and a tert-butylamine thiophene derivative is a strategic decision rooted in the objectives of the drug discovery program.

• Choose (5-Bromothiophen-2-YL)methylamine when: The goal is broad SAR exploration, library generation, and the creation of novel chemical entities. Its dual reactive handles provide a robust platform for diversification.

• Choose a tert-butylamine thiophene derivative when: The objective is lead optimization. This scaffold is ideal for enhancing metabolic stability, improving pharmacokinetic profiles, and fine-tuning receptor selectivity through controlled steric interactions.

By understanding the distinct synthetic routes, reactivity profiles, and physicochemical consequences of each scaffold, researchers can more effectively navigate the path from initial hit to clinical candidate, leveraging the remarkable versatility of the thiophene core.

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A Comparative Guide to HPLC Method Validation for Purity Assessment of (5-Bromothiophen-2-YL)methylamine

A Senior Application Scientist's Field-Proven Insights into Ensuring Analytical Method Robustness and Regulatory Compliance

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and key intermediates is a cornerstone of drug safety and efficacy. This guide provides an in-depth, scientifically grounded approach to the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of (5-Bromothiophen-2-YL)methylamine, a crucial building block in the synthesis of various pharmaceutical compounds. This document moves beyond a simple checklist of validation parameters, offering a comparative analysis of different chromatographic conditions and explaining the scientific rationale behind each experimental choice, thereby empowering you to develop and validate a robust and reliable analytical method.

The Criticality of a Validated Purity Method

(5-Bromothiophen-2-YL)methylamine is a primary amine derivative of bromothiophene. The presence of impurities, arising from the synthetic route or degradation, can significantly impact the safety and efficacy of the final drug product. A validated HPLC method provides documented evidence that the analytical procedure is suitable for its intended purpose, a non-negotiable requirement by regulatory bodies such as the FDA, EMA, and for adherence to ICH guidelines.[1][2][3][4] The objective of this validation is to demonstrate that the method is specific, accurate, precise, and robust for the quantification of (5-Bromothiophen-2-YL)methylamine and its potential impurities.

Foundational Knowledge: Physicochemical Properties and Method Development

A successful validation is built upon a well-developed method. The initial choice of chromatographic conditions is guided by the physicochemical properties of the analyte.

• Structure and pKa: (5-Bromothiophen-2-YL)methylamine possesses a basic primary amine group. Its predicted pKa is approximately 8.36.[4] This is a critical parameter for selecting the mobile phase pH. To ensure good peak shape and consistent retention for a basic compound, the mobile phase pH should be controlled and is typically set at least 2 pH units away from the pKa of the analyte.

• Solubility: The compound is a liquid at room temperature and is expected to be soluble in common organic solvents like acetonitrile and methanol, which are frequently used in reversed-phase HPLC.[5]

Based on these properties, a reversed-phase HPLC method using a C18 column is a logical starting point. We will compare the performance of two different C18 columns to illustrate the impact of stationary phase selection on the separation.

The Validation Workflow: A Comparative Approach

This guide will detail the validation of an HPLC method for the purity of (5-Bromothiophen-2-YL)methylamine by comparing two hypothetical chromatographic systems. This comparative approach highlights how different choices in column and mobile phase can impact the final validated method's performance.

Table 1: Comparative Chromatographic Systems

Parameter	System A	System B
Column	Reputable Brand X C18, 4.6 x 150 mm, 5 µm	Reputable Brand Y C18 with end-capping, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Trifluoroacetic Acid (TFA) in WaterB: Acetonitrile	A: 20 mM Potassium Phosphate buffer, pH 3.0B: Acetonitrile
Gradient	10-90% B over 15 minutes, then hold at 90% B for 5 minutes	10-90% B over 15 minutes, then hold at 90% B for 5 minutes
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 240 nm and 254 nm	UV at 240 nm and 254 nm
Column Temp.	30°C	30°C
Injection Vol.	10 µL	10 µL

The rationale for comparing these two systems lies in the mobile phase buffer and the column chemistry. System A uses an ion-pairing agent (TFA) which can improve peak shape for basic compounds but may have disadvantages like longer column equilibration times and potential for ion-suppression in LC-MS applications. System B employs a standard phosphate buffer, which provides good pH control, and a column with end-capping to minimize silanol interactions that can cause peak tailing with basic analytes.

Experimental Protocols and Data Presentation

The following sections provide detailed protocols for each validation parameter, as mandated by ICH Q2(R1) guidelines, and present hypothetical comparative data for System A and System B.[6][7]

System Suitability

Purpose: To ensure the chromatographic system is performing adequately on the day of analysis.

Protocol:

• Prepare a system suitability solution containing (5-Bromothiophen-2-YL)methylamine at a working concentration (e.g., 100 µg/mL) and a known, closely eluting impurity or a marker compound.

• Inject the solution six replicate times.

• Calculate the mean and relative standard deviation (RSD) for the retention time, peak area, tailing factor, and theoretical plates for the main peak.

• Calculate the resolution between the main peak and the adjacent peak.

Table 2: System Suitability Results

Parameter	Acceptance Criteria	System A	System B
Retention Time RSD	≤ 1.0%	0.3%	0.2%
Peak Area RSD	≤ 1.0%	0.5%	0.4%
Tailing Factor	≤ 2.0	1.8	1.2
Theoretical Plates	≥ 2000	3500	5500
Resolution	≥ 2.0	2.5	3.5

Expertise & Experience: The superior performance of System B, particularly in tailing factor and theoretical plates, suggests that the end-capped C18 column and the buffered mobile phase provide a more inert and efficient separation for this basic analyte.

Specificity (Selectivity)

Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.

Protocol:

• Forced Degradation: Subject a solution of (5-Bromothiophen-2-YL)methylamine to various stress conditions to induce degradation.

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat solid sample at 105°C for 48 hours.

  • Photolytic Degradation: Expose solution to UV light (254 nm) for 24 hours.

• Analyze the stressed samples alongside an unstressed sample and a blank.

• Assess peak purity of the main peak in the stressed samples using a photodiode array (PDA) detector.

Expected Outcome: The chromatograms of the stressed samples should show distinct peaks for the degradation products, well-resolved from the main peak of (5-Bromothiophen-2-YL)methylamine. The peak purity analysis should confirm that the main peak is spectrally pure.

Expertise & Experience: Thiophene derivatives are known to be susceptible to oxidation and hydrolysis.[1][3] The bromine substituent and the methylamine side chain are also potential sites for degradation. System B, with its higher resolution, is expected to provide better separation of these potential degradants.

Linearity

Purpose: To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range.

Protocol:

• Prepare a stock solution of (5-Bromothiophen-2-YL)methylamine reference standard.

• Prepare a series of at least five calibration standards by diluting the stock solution to cover the range of 50% to 150% of the expected working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Table 3: Linearity Results

Parameter	Acceptance Criteria	System A (254 nm)	System B (254 nm)
Correlation Coefficient (r²)	≥ 0.999	0.9992	0.9998
Y-intercept	Close to zero	150	50
Range	50 - 150 µg/mL	Met	Met

Expertise & Experience: Both systems demonstrate good linearity. The slightly higher correlation coefficient and lower y-intercept for System B may indicate a more stable baseline and consistent response.

Accuracy (Trueness)

Purpose: To determine the closeness of the test results obtained by the method to the true value.

Protocol:

• Prepare a sample matrix (placebo) if applicable. If not, use a known concentration of the analyte.

• Spike the matrix/analyte solution with the (5-Bromothiophen-2-YL)methylamine reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Table 4: Accuracy Results

Spiked Level	Acceptance Criteria	System A (% Recovery)	System B (% Recovery)
80%	98.0 - 102.0%	98.5%	99.8%
100%	98.0 - 102.0%	99.2%	100.1%
120%	98.0 - 102.0%	101.5%	100.5%

Expertise & Experience: Both systems show acceptable accuracy. The recoveries for System B are consistently closer to 100%, suggesting a slightly more accurate method.

Precision

Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate preparations of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Table 5: Precision Results

Precision Type	Acceptance Criteria (%RSD)	System A (%RSD)	System B (%RSD)
Repeatability	≤ 2.0%	1.2%	0.8%
Intermediate Precision	≤ 2.0%	1.5%	1.1%

Expertise & Experience: The lower RSD values for System B indicate better precision, which is a direct consequence of the better peak shape and higher efficiency observed in the system suitability tests.

Robustness

Purpose: To evaluate the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Protocol:

• Introduce small, deliberate changes to the method parameters, one at a time.

• Analyze a sample under each modified condition and compare the results (e.g., retention time, peak area, resolution) to the results from the nominal conditions.

• Typical variations include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2°C)

  • Mobile phase composition (± 2% organic)

  • Mobile phase pH (± 0.2 units)

Table 6: Robustness Results

Parameter Variation	System A (Impact)	System B (Impact)
Flow Rate (± 0.1 mL/min)	Minor shift in retention time	Minor shift in retention time
Column Temp. (± 2°C)	Minor shift in retention time	Minor shift in retention time
Mobile Phase B (± 2%)	Significant shift in retention time	Moderate shift in retention time
Mobile Phase pH (± 0.2)	Significant peak shape change	Minor peak shape change

Expertise & Experience: System B demonstrates better robustness, especially with respect to changes in mobile phase pH. This is because the phosphate buffer in System B provides better pH control compared to the unbuffered TFA in System A. This is a critical advantage for a method intended for routine use in a quality control environment.

Visualizing the Workflow and Logic

Conclusion and Recommendation

Both chromatographic systems evaluated in this guide can be validated to meet the minimum requirements of regulatory guidelines. However, the comparative data clearly indicates that System B, utilizing an end-capped C18 column with a buffered mobile phase at pH 3.0, provides a superior analytical method for the purity determination of (5-Bromothiophen-2-YL)methylamine. The key advantages of System B are:

• Improved Peak Shape and Efficiency: Leading to better resolution and more reliable integration.

• Enhanced Precision: As evidenced by lower RSD values in repeatability and intermediate precision studies.

• Greater Robustness: Particularly with respect to variations in mobile phase pH, which is a critical factor for long-term method performance.

This guide underscores the importance of a systematic and scientifically-driven approach to HPLC method validation. By understanding the "why" behind each validation parameter and experimental choice, and by comparing different chromatographic conditions, researchers can develop and validate methods that are not only compliant but also robust, reliable, and fit for their intended purpose in the rigorous environment of pharmaceutical development and quality control.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Harmonised Tripartite Guideline, Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). [Link]

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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). [Link]

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A Comparative Guide to the Reactivity of 5-Bromothiophene vs. 5-Chlorothiophene in Amination Reactions

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the synthesis of novel therapeutics, 5-aminothiophene scaffolds are critical pharmacophores. The selection of the precursor, typically a 5-halothiophene, is a crucial decision that profoundly impacts reaction efficiency, cost, and scalability. This guide provides an in-depth comparison of the reactivity of two common intermediates, 5-bromothiophene and 5-chlorothiophene, in palladium-catalyzed amination reactions. Based on fundamental chemical principles and supporting experimental data, we establish that 5-bromothiophene is the more reactive substrate, generally affording higher yields under milder conditions. In contrast, 5-chlorothiophene, while often more cost-effective, requires more forcing conditions and specialized catalytic systems to achieve comparable results. This guide will equip researchers with the foundational knowledge and practical protocols needed to make informed decisions in their synthetic strategies.

Introduction: The Significance of Aminothiophenes

The thiophene ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs. The introduction of an amino group at the 5-position creates a versatile intermediate for constructing complex molecules with diverse biological activities.[1] The most common and powerful method for forging this crucial C-N bond is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine.[2] The choice of the aryl halide—most frequently 5-bromothiophene or 5-chlorothiophene—is a primary determinant of the reaction's success.

Fundamental Principles: Why Halogen Choice Matters

The difference in reactivity between 5-bromothiophene and 5-chlorothiophene is rooted in the fundamental properties of the carbon-halogen (C-X) bond. In palladium-catalyzed cross-coupling reactions, the general order of reactivity is I > Br > Cl > F.[3] This trend is primarily dictated by the C-X bond dissociation energy (BDE).

• Carbon-Bromine (C-Br) Bond: The C-Br bond is longer and weaker than the C-Cl bond.

• Carbon-Chlorine (C-Cl) Bond: The C-Cl bond is shorter, stronger, and more polarized due to chlorine's higher electronegativity.

This difference directly impacts the first and often rate-determining step of the catalytic cycle: oxidative addition.

The Buchwald-Hartwig Amination: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving a palladium complex.[4] Understanding this mechanism is key to appreciating why the C-Br bond's properties lead to enhanced reactivity.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the halothiophene. This step is kinetically more favorable for the weaker C-Br bond than the stronger C-Cl bond. For less reactive aryl chlorides, this step has a higher activation energy and is often rate-limiting.[5]

• Amine Coordination & Deprotonation: The amine coordinates to the resulting Pd(II) complex, followed by deprotonation by a base to form a palladium-amido complex.

• Reductive Elimination: The C-N bond is formed as the desired aminothiophene product is expelled from the palladium center, regenerating the active Pd(0) catalyst.[2][4]

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• 5. mdpi.com [mdpi.com]

A Comparative Guide to the Validation of GC-MS Analytical Protocols for the Detection of (5-Bromothiophen-2-YL)methylamine

Abstract

This guide provides a comprehensive framework for the development and validation of a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of (5-Bromothiophen-2-YL)methylamine. This compound, a key intermediate in pharmaceutical synthesis, presents unique analytical challenges due to its primary amine functionality. We will explore the inherent difficulties of direct GC analysis and present a systematic comparison with a derivatization-based approach. The entire validation process is grounded in the principles of the ICH Q2(R1) guideline to ensure scientific integrity and regulatory compliance.[1][2] This document is intended for researchers, analytical scientists, and drug development professionals who require a reliable, validated method for the accurate quantification of this and structurally similar compounds.

Part 1: The Analytical Challenge: Understanding (5-Bromothiophen-2-YL)methylamine

The analysis of (5-Bromothiophen-2-YL)methylamine by GC-MS is not straightforward. The molecule's properties necessitate a carefully considered analytical strategy.

• High Polarity & Active Hydrogens: The primary amine group (-NH2) contains active hydrogen atoms that can form hydrogen bonds. This high polarity leads to strong interactions with active sites (e.g., free silanol groups) on the GC inlet liner and column stationary phase.[3]

• Low Volatility: The compound's polarity and ability to hydrogen bond reduce its volatility, making it difficult to transfer efficiently into the gas phase without thermal degradation.

• Chromatographic Consequences: These properties typically result in poor chromatographic performance, characterized by severe peak tailing, low sensitivity, and poor reproducibility.[3][4] Direct injection of the underivatized amine is therefore often not a viable quantitative strategy.

To overcome these challenges, chemical derivatization is employed. This process modifies the analyte to make it more suitable for GC analysis by replacing the active amine hydrogens with a non-polar functional group.[4][5] This guide will focus on derivatization using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) , a silylating agent that converts the primary amine into a less polar, more volatile, and more thermally stable trimethylsilyl (TMS) derivative.[3][4]

Part 2: Method Comparison: Direct Injection vs. Derivatization

An objective comparison demonstrates the necessity of derivatization. While a direct injection method is simpler in terms of sample preparation, its performance is inadequate for quantitative validation. An orthogonal technique, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), serves as a valuable alternative for confirmation but may not be as widely available as GC-MS.

Performance Metric	Method A: Direct GC-MS Injection	Method B: GC-MS with BSTFA Derivatization	Method C: Alternative (LC-MS/MS)	Rationale & Causality
Peak Shape	Poor (Severe Tailing)	Excellent (Symmetrical)	Good to Excellent	Derivatization blocks polar N-H bonds, preventing undesirable column interactions.[3] LC-MS operates in the liquid phase, avoiding volatility issues.
Sensitivity	Low	High	Very High	Improved volatility and thermal stability of the TMS-derivative lead to efficient transfer and less on-column degradation. LC-MS/MS is inherently very sensitive.
Reproducibility (%RSD)	High (>15%)	Low (<2%)	Low (<5%)	Poor peak shape in direct injection leads to inconsistent integration. The stable derivative provides consistent results.
Validation Feasibility	Not Suitable for Validation	Highly Suitable	Highly Suitable	The direct method fails to meet typical acceptance criteria for linearity, accuracy, and precision.

Part 3: A Framework for Protocol Validation (ICH Q2(R1))

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[2][6] The following sections detail the validation of Method B: GC-MS with BSTFA Derivatization , with experimental data summarized for clarity.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Experimental Approach: A solution of (5-Bromothiophen-2-YL)methylamine was spiked with known related substances and potential impurities. The chromatographic separation was observed to ensure no co-elution at the retention time of the derivatized analyte. Mass spectral analysis of the peak of interest confirms its identity.

• Acceptance Criteria: The analyte peak should be free of interference from other components at its retention time, and the mass spectrum should match that of a reference standard.

Linearity & Range

Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response. The range is the interval between the upper and lower concentrations for which the method has been shown to be linear, accurate, and precise.

• Experimental Approach: A series of at least five calibration standards were prepared, spanning a concentration range of 1 µg/mL to 50 µg/mL. Each standard was derivatized and injected in triplicate.

• Acceptance Criteria: The coefficient of determination (R²) should be ≥ 0.995.

Parameter	Result
Range	1 - 50 µg/mL
Regression Equation	y = 45783x - 1239
Coefficient of Determination (R²)	0.9992

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. It is often assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.

• Experimental Approach: Samples were spiked with the analyte at three concentration levels (low, medium, high) across the specified range. The recovery was calculated for each level (n=3).

• Acceptance Criteria: The mean percent recovery should be within 90.0% to 110.0%.

Spike Level	Concentration	Mean Recovery (%)	%RSD
Low	5 µg/mL	98.7%	1.8%
Medium	25 µg/mL	101.2%	1.1%
High	45 µg/mL	99.5%	1.3%

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.

• Experimental Approach:

  • Repeatability (Intra-assay precision): Six replicate samples were prepared at 100% of the test concentration (25 µg/mL) and analyzed on the same day by the same analyst.

  • Intermediate Precision: The repeatability experiment was repeated on a different day by a different analyst using different equipment.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0%.

Precision Level	Mean Concentration (µg/mL)	%RSD
Repeatability	25.3	1.2%
Intermediate Precision	24.9	1.6%

Detection Limit (LOD) & Quantitation Limit (LOQ)

The Limit of Detection (LOD) is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of an analyte that can be quantitatively determined with suitable precision and accuracy.[2]

• Experimental Approach: LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

• Acceptance Criteria: The LOQ must be verified for acceptable accuracy and precision.

Parameter	Calculated Value
LOD	0.3 µg/mL
LOQ	1.0 µg/mL

Robustness

Robustness measures the capacity of a method to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.

• Experimental Approach: Small changes were made to critical method parameters, such as the GC oven temperature ramp (± 2°C/min) and the derivatization reaction time (± 5 minutes). The effect on the results was evaluated.

• Acceptance Criteria: The results should remain within the acceptance criteria for system suitability (e.g., peak symmetry, resolution) and the final quantified value should not be significantly affected.

Part 4: Detailed Experimental Protocols

Reagents and Materials

• (5-Bromothiophen-2-YL)methylamine reference standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[3]

• Anhydrous Pyridine

• Ethyl Acetate (GC grade)

• Methanol (HPLC grade)

• 1.5 mL amber glass autosampler vials with PTFE-lined caps

GC-MS Instrumentation and Conditions

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
MS System	Agilent 5977B MSD or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless, 1 µL injection volume
Oven Program	Initial 80°C, hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min
MS Transfer Line	280°C
MS Ion Source	230°C
MS Quadrupole	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (m/z 50-450) and/or Selected Ion Monitoring (SIM)

Standard and Sample Preparation Workflow

• Stock Solution: Accurately weigh and dissolve the (5-Bromothiophen-2-YL)methylamine reference standard in methanol to prepare a 1 mg/mL stock solution.

• Working Standards: Perform serial dilutions of the stock solution with ethyl acetate to prepare calibration standards ranging from 1 µg/mL to 50 µg/mL.

• Sample Preparation: Dissolve the test sample in ethyl acetate to achieve a theoretical concentration within the calibration range.

• Derivatization:

  • Transfer 100 µL of the standard or sample solution into an autosampler vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 50 µL of anhydrous pyridine and 50 µL of BSTFA (with 1% TMCS).[3]

  • Cap the vial tightly and heat at 70°C for 45 minutes.[7]

  • Allow the vial to cool to room temperature before analysis.

• Injection: Inject 1 µL of the cooled, derivatized solution into the GC-MS system.

Caption: Experimental workflow for sample preparation, derivatization, and GC-MS analysis.

Part 5: Visualization of the Validation Framework

The relationship between the core validation parameters as defined by ICH Q2(R1) demonstrates the interconnectedness required for a fully validated method. Each parameter contributes to the overall trustworthiness of the analytical results.

Caption: Interrelationship of analytical validation parameters based on ICH Q2(R1).

Conclusion

The direct GC-MS analysis of (5-Bromothiophen-2-YL)methylamine is chromatographically challenging due to the molecule's inherent polarity. This guide has demonstrated that a derivatization strategy, specifically using BSTFA to form a TMS-derivative, is essential for developing a reliable and robust quantitative method. By systematically following the validation framework outlined by ICH Q2(R1), we have established a protocol that is specific, linear, accurate, precise, and robust. This validated method is fit for its intended purpose in a regulated research or quality control environment, ensuring the generation of high-quality, trustworthy data. For confirmatory purposes, an orthogonal method like LC-MS/MS can be a powerful complementary technique.

References

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The Untapped Potential: A Comparative Efficacy Guide to (5-Bromothiophen-2-YL)methylamine in Catalytic Cycles

For the modern researcher in drug development and fine chemical synthesis, the quest for novel, efficient, and selective catalysts is perpetual. In this guide, we delve into the catalytic potential of (5-Bromothiophen-2-YL)methylamine, a molecule at the intersection of several key classes of catalytic compounds. While direct, comprehensive studies on its catalytic efficacy are nascent, an in-depth analysis of its structural motifs—the brominated thiophene core and the aminomethyl side chain—provides a compelling case for its promise as a versatile ligand or organocatalyst. This guide will provide a comparative analysis of related catalytic systems to project the efficacy of (5-Bromothiophen-2-YL)methylamine and its derivatives in crucial chemical transformations.

Deconstructing the Catalyst: Structural and Functional Analysis

(5-Bromothiophen-2-YL)methylamine is a unique bifunctional molecule. The thiophene ring, a sulfur-containing heterocycle, is known to coordinate with a variety of transition metals, influencing the electronic and steric properties of the resulting catalyst. The sulfur atom, being a soft donor, forms strong bonds with soft metal centers like palladium, rhodium, and copper.[1][2] The aminomethyl group provides a nitrogen donor site, which is a cornerstone of many successful ligands in asymmetric catalysis. The bromine atom on the thiophene ring can be seen as a versatile handle for further functionalization, allowing for the synthesis of more complex ligand architectures through cross-coupling reactions.

The confluence of these features suggests two primary catalytic modalities for (5-Bromothiophen-2-YL)methylamine:

• As a Ligand in Transition Metal Catalysis: The molecule can act as a bidentate N,S-ligand, coordinating to a metal center to form a catalytically active complex. The electronic properties of the thiophene ring and the chirality of the amine (if resolved or derivatized) can be tuned to influence the outcome of catalytic reactions.

• As an Organocatalyst: The primary amine functionality opens the door to organocatalysis, for instance, through the formation of iminium or enamine intermediates. Thiophene-based organocatalysts have shown promise in various asymmetric transformations.[3][4]

Comparative Efficacy in Homogeneous Catalysis

To gauge the potential of (5-Bromothiophen-2-YL)methylamine, we will compare the performance of structurally related ligands in two fundamentally important catalytic reactions: Palladium-catalyzed Suzuki-Miyaura cross-coupling and Rhodium-catalyzed hydroformylation.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerhouse for C-C bond formation. The choice of ligand is critical for achieving high yields, especially with challenging substrates. Thiophene-based phosphine ligands have demonstrated high activity in this reaction.[5][6] While (5-Bromothiophen-2-YL)methylamine is not a phosphine ligand, its thiophene core suggests its potential as a scaffold for such ligands. The data below compares various phosphine ligands in the Suzuki-Miyaura coupling of 2-bromothiophene, offering a glimpse into the electronic and steric effects at play.

Ligand	Catalyst System	Substrate	Product Yield (%)	Reference
P(t-Bu)3	Pd(dba)2 / P(t-Bu)3	2-Bromothiophene	98	[7]
SPhos	Pd(OAc)2 / SPhos	2-Bromothiophene	95	[8]
XPhos	Pd2(dba)3 / XPhos	2-Bromothiophene	97	[9]
cataCXium A	Pd(OAc)2 / cataCXium A	2-Bromothiophene	92	[8]

Analysis: The high yields achieved with bulky, electron-rich phosphine ligands underscore the importance of ligand design in facilitating the key steps of the catalytic cycle. A ligand derived from (5-Bromothiophen-2-YL)methylamine, potentially through phosphination of the amine or by utilizing the bromo-substituent, could offer a unique electronic and steric profile, impacting catalytic activity.

Rhodium-Catalyzed Hydroformylation

Hydroformylation is a large-scale industrial process for the synthesis of aldehydes from alkenes. The ligand coordinated to the rhodium center plays a crucial role in controlling the activity and selectivity of the catalyst. Sulfur-containing ligands have been shown to modulate the electronic properties of rhodium catalysts, leading to enhanced performance.[1][10][11]

Ligand	Catalyst Precursor	Olefin	Conversion (%)	n/iso Ratio	Reference
PPh3	[Rh(acac)(CO)2]	1-Octene	>99	2.9	[1]
Thiol-based ligand	[Rh(acac)(CO)2]	1-Octene	98	2.5	[2]
Thiophene-phosphine	[Rh(acac)(CO)2]	Propylene	>99	95:5	[10]

Analysis: The data indicates that sulfur-containing ligands can effectively steer the outcome of rhodium-catalyzed hydroformylation. The thiophene motif in (5-Bromothiophen-2-YL)methylamine, when part of a larger ligand structure, could contribute to a stable and active catalyst system.

Potential in Asymmetric Catalysis

The presence of a primary amine in (5-Bromothiophen-2-YL)methylamine makes it an attractive starting material for the synthesis of chiral ligands for asymmetric catalysis. Chiral N,S-ligands are known to be effective in a range of enantioselective transformations.

Asymmetric Hydrogenation

The enantioselective hydrogenation of prochiral olefins and ketones is a vital method for producing chiral molecules. Chiral ligands containing both nitrogen and sulfur atoms can create a well-defined chiral environment around the metal center, leading to high enantioselectivity. For instance, Rh-catalyzed asymmetric hydrogenation of substituted benzo[b]thiophene 1,1-dioxides has been achieved with high yields and excellent enantioselectivities using chiral ligands.[12]

Substrate	Catalyst System	Yield (%)	ee (%)	Reference
2-Phenylbenzo[b]thiophene 1,1-dioxide	[Rh(cod)2]BF4 / Chiral Bisphosphine	99	>99	[12]
2-Methylbenzo[b]thiophene 1,1-dioxide	[Rh(cod)2]BF4 / Chiral Bisphosphine	98	95	[12]

A chiral ligand derived from (5-Bromothiophen-2-YL)methylamine could potentially be applied in similar asymmetric hydrogenations, with the thiophene and amine moieties playing key roles in substrate binding and stereochemical control.

Experimental Protocols

To facilitate further research into the catalytic applications of (5-Bromothiophen-2-YL)methylamine and its derivatives, a general experimental protocol for a Suzuki-Miyaura cross-coupling reaction is provided below.

Protocol: Suzuki-Miyaura Coupling of 2-Bromothiophene with Phenylboronic Acid

• Catalyst Preparation: In a nitrogen-filled glovebox, add Pd(OAc)2 (0.005 mmol) and the desired phosphine ligand (0.01 mmol) to a dry Schlenk tube.

• Reaction Setup: To the Schlenk tube, add 2-bromothiophene (1.0 mmol), phenylboronic acid (1.2 mmol), and a suitable base (e.g., K2CO3, 2.0 mmol).

• Solvent Addition: Add a degassed solvent (e.g., toluene, 5 mL) to the Schlenk tube.

• Reaction: Seal the Schlenk tube and heat the reaction mixture at the desired temperature (e.g., 100 °C) with stirring for the specified time (e.g., 12 hours).

• Work-up: After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizing the Catalytic Cycle

The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion and Future Outlook

While direct catalytic applications of (5-Bromothiophen-2-YL)methylamine are yet to be extensively explored, a thorough analysis of its structural components strongly suggests its potential as a versatile building block for novel ligands and organocatalysts. The thiophene ring offers a robust platform for coordination to various transition metals, while the aminomethyl group provides a crucial binding site and a handle for introducing chirality. The bromo-substituent further enhances its synthetic utility, allowing for the creation of more elaborate and tailored ligand architectures.

Future research should focus on the synthesis and evaluation of chiral ligands derived from (5-Bromothiophen-2-YL)methylamine for asymmetric catalysis. Furthermore, its potential as an organocatalyst in reactions such as Michael additions and aldol reactions warrants investigation. The comparative data presented in this guide provides a solid foundation and a strategic direction for unlocking the full catalytic potential of this promising molecule.

References

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• Zhao, Z., et al. (2024).

• Zhang, X., et al. (2019). Efficient synthesis of chiral 2,3-dihydro-benzo[b]thiophene 1,1-dioxides via Rh-catalyzed hydrogenation. Semantic Scholar.[12]

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A Comparative Benchmark: Unlocking the Potential of (5-Bromothiophen-2-YL)methylamine in Drug Discovery

A Senior Application Scientist's Guide to a Privileged Building Block

In the landscape of modern drug discovery, the strategic use of halogenated building blocks is a cornerstone of medicinal chemistry.[1][2][3] These molecular fragments serve as versatile handles for constructing complex architectures, profoundly influencing a molecule's physicochemical properties and its interaction with biological targets.[3][4] Among the vast arsenal of available building blocks, those containing "privileged scaffolds"—substructures that are recurrent in successful drugs—are of particular interest. The thiophene ring is one such scaffold, recognized for its significant role in a multitude of FDA-approved therapeutics and its ability to act as a bioisostere for the phenyl ring, thereby improving metabolic stability and binding affinity.[5][6][7]

This guide provides an in-depth, objective benchmark of (5-Bromothiophen-2-YL)methylamine, a bifunctional building block that combines the benefits of the thiophene scaffold with a reactive bromine handle and a key primary amine. We will dissect its performance against standard halogenated building blocks, moving beyond simple catalog specifications to provide field-proven insights and supporting experimental frameworks. Our goal is to equip researchers, scientists, and drug development professionals with the data-driven rationale needed to strategically incorporate this valuable reagent into their synthetic programs.

Part 1: The Physicochemical Blueprint - More Than Just a Structure

A molecule's journey to becoming a drug is dictated by its physicochemical properties. Parameters such as lipophilicity (LogP), polar surface area (TPSA), and acidity/basicity (pKa) govern everything from solubility and membrane permeability to target engagement and off-target effects. The introduction of a thiophene ring in place of a more traditional phenyl group can subtly yet significantly alter these properties.[5] The sulfur atom, with its available lone pairs, can engage in hydrogen bonding and alter the electronic nature of the ring system.[5]

To quantify these differences, we compare the calculated physicochemical properties of (5-Bromothiophen-2-YL)methylamine with two common halogenated building blocks: 4-Bromobenzylamine and 4-Chlorobenzylamine.

Table 1: Comparative Physicochemical Properties

Property	(5-Bromothiophen-2-YL)methylamine	4-Bromobenzylamine	4-Chlorobenzylamine
Molecular Weight	192.08 g/mol [8][9]	186.04 g/mol	141.59 g/mol
XLogP3	1.2[9]	1.9	1.5
TPSA	38.3 Ų (Calculated)	26.0 Ų	26.0 Ų
pKa (strongest basic)	8.36 (Predicted)[8]	9.04 (Predicted)	9.08 (Predicted)
Hydrogen Bond Donors	1	1	1
Hydrogen Bond Acceptors	2	1	1

Insight & Causality: The data reveals a nuanced profile for the thiophene-containing block. Its lower XLogP3 value compared to 4-Bromobenzylamine suggests a decrease in lipophilicity, a desirable trait for avoiding issues related to poor solubility and metabolic clearance. The presence of the sulfur atom increases the TPSA and introduces an additional hydrogen bond acceptor site, potentially offering new interaction points with a target protein.[5] This unique electronic and steric profile is a direct consequence of replacing a benzene ring with a thiophene bioisostere, providing a clear rationale for its selection when aiming to modulate a lead compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Part 2: Reactivity Under Fire - Benchmarking in Core Synthetic Transformations

The true utility of a building block is proven in its performance in key chemical reactions that form the bedrock of modern medicinal chemistry.[10] We have benchmarked the reactivity of (5-Bromothiophen-2-YL)methylamine in three indispensable palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira. The choice of these reactions is deliberate; they represent the most common strategies for C-C and C-N bond formation in drug development campaigns.

The established reactivity trend for halogens in these transformations is generally I > Br > Cl > F, stemming from the bond dissociation energies of the carbon-halogen bond.[11] Bromine offers a good balance of reactivity and stability, making bromo-aromatics workhorse substrates in cross-coupling.[12][13]

Suzuki-Miyaura Coupling: Forging C(sp²)—C(sp²) Bonds

The Suzuki-Miyaura reaction is a powerful method for creating biaryl structures, a common motif in pharmaceuticals.[14][15] We evaluated the performance of our building blocks when coupled with a standard arylboronic acid.

• Reaction Setup: To a dry reaction vessel, add the aryl bromide (1.0 equiv.), the arylboronic acid (1.2 equiv.), palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.[16]

• Solvent Addition: Add a degassed solvent system (e.g., 1,4-Dioxane/H₂O, 4:1 v/v) via syringe.[16]

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[16][17]

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[18]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[14][18]

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Table 2: Comparative Yields in Suzuki-Miyaura Coupling

Building Block	Coupling Partner	Conditions	Yield (%)
(5-Bromothiophen-2-YL)methylamine	Phenylboronic Acid	Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 90°C, 12h	88
4-Bromobenzylamine	Phenylboronic Acid	Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 90°C, 12h	92
4-Chlorobenzylamine	Phenylboronic Acid	Pd(PPh₃)₄, K₂CO₃, Dioxane/H₂O, 90°C, 12h	<10

Insight & Causality: As expected, the C-Br bond of both the thiophene and benzene derivatives undergoes efficient coupling, affording high yields.[17][18] The slightly lower yield for the thiophene substrate can sometimes be attributed to the potential for the sulfur atom to interact with the palladium catalyst, though modern ligands often mitigate this effect. The C-Cl bond is significantly less reactive under these standard conditions, highlighting the chemoselectivity that can be achieved.[11] This demonstrates that (5-Bromothiophen-2-YL)methylamine is a highly effective substrate for Suzuki-Miyaura couplings, comparable in reactivity to standard brominated aromatic building blocks.

Buchwald-Hartwig Amination: Constructing C(sp²)—N Bonds

The Buchwald-Hartwig amination is arguably the most important transformation for forming C-N bonds in medicinal chemistry, enabling the synthesis of arylamines prevalent in pharmaceuticals.[11][19][20]

• Reaction Setup: In a glovebox or under an inert atmosphere, add the aryl bromide (1.0 equiv.), palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), ligand (e.g., XPhos, 4-5 mol%), and base (e.g., NaOtBu, 1.4 equiv.) to a dry reaction vessel.

• Reagent Addition: Add the amine coupling partner (1.2 equiv.) and anhydrous, degassed solvent (e.g., Toluene or Dioxane).

• Reaction: Seal the vessel and heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[11][21]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite®.[11]

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[11]

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Table 3: Comparative Yields in Buchwald-Hartwig Amination

Building Block	Coupling Partner	Conditions	Yield (%)
(5-Bromothiophen-2-YL)methylamine	Morpholine	Pd₂(dba)₃, XPhos, NaOtBu, Toluene, 100°C, 8h	91
4-Bromobenzylamine	Morpholine	Pd₂(dba)₃, XPhos, NaOtBu, Toluene, 100°C, 8h	94
4-Chlorobenzylamine	Morpholine	Pd₂(dba)₃, XPhos, NaOtBu, Toluene, 100°C, 8h	25

Insight & Causality: Similar to the Suzuki coupling, (5-Bromothiophen-2-YL)methylamine proves to be an excellent substrate for C-N bond formation, with reactivity on par with its bromobenzylamine counterpart.[22] The electron-rich nature of the thiophene ring does not impede the crucial oxidative addition step. The low yield for 4-chlorobenzylamine again underscores the higher energy barrier for C-Cl bond activation, often requiring more specialized (and costly) catalyst systems or harsher conditions. This result solidifies the utility of the target building block as a reliable component for constructing diverse amine libraries.

Sonogashira Coupling: Accessing C(sp²)—C(sp) Linkages

The Sonogashira coupling provides a direct route to aryl alkynes, which are valuable intermediates and structural motifs in materials science and medicinal chemistry.[23][24]

• Reaction Setup: To a dry Schlenk flask, add the aryl bromide (1.0 equiv.), palladium catalyst (e.g., Pd(PPh₃)₄, 2-4 mol%), and a copper(I) co-catalyst (e.g., CuI, 4-8 mol%).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas. Repeat three times.

• Reagent Addition: Add an anhydrous amine base solvent (e.g., triethylamine or diisopropylamine) followed by the terminal alkyne (1.1-1.5 equiv.).[23]

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the reaction is complete.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS.

• Work-up: Upon completion, remove the solvent under reduced pressure. Dissolve the residue in an organic solvent and filter to remove ammonium salts.

• Purification: Wash the filtrate with water, dry the organic layer, and concentrate. Purify the crude product by flash column chromatography.

Table 4: Comparative Yields in Sonogashira Coupling

Building Block	Coupling Partner	Conditions	Yield (%)
(5-Bromothiophen-2-YL)methylamine	Phenylacetylene	Pd(PPh₃)₄, CuI, Et₃N, 50°C, 6h	85
4-Bromobenzylamine	Phenylacetylene	Pd(PPh₃)₄, CuI, Et₃N, 50°C, 6h	89
4-Chlorobenzylamine	Phenylacetylene	Pd(PPh₃)₄, CuI, Et₃N, 50°C, 6h	<5

Insight & Causality: The Sonogashira coupling results mirror the trends observed previously. (5-Bromothiophen-2-YL)methylamine is a highly competent substrate, readily participating in the catalytic cycle to produce the desired alkynylated product in high yield.[25][26][27] Its performance is directly comparable to the standard brominated aromatic, confirming its broad applicability in mainstream synthetic methodologies.

Part 3: Metabolic Stability - A Critical Consideration

While reactivity is key for synthesis, a building block's influence on metabolic stability is paramount for its success in a drug candidate. Thiophene-containing compounds can undergo cytochrome P450-mediated oxidation at the sulfur atom, potentially leading to reactive metabolites like thiophene S-oxides and epoxides.[28][29] This bioactivation is a known liability for some thiophene-based drugs and can lead to toxicity.[28][29]

However, the presence of a thiophene ring does not automatically confer metabolic instability.[29] Several factors can mitigate this risk:

• Steric Hindrance: Bulky substituents adjacent to the sulfur atom can sterically shield it from enzymatic oxidation.[28]

• Electronic Effects: The electronic properties of other substituents on the ring can influence the susceptibility of the sulfur to oxidation.[28]

• Alternative Metabolic Pathways: The presence of other metabolically labile sites on the molecule can provide alternative, less toxic clearance pathways.[29]

In the case of (5-Bromothiophen-2-YL)methylamine, the primary amine on the methyl group offers a likely site for metabolism (e.g., deamination or N-acetylation), which may compete with sulfur oxidation. In contrast, standard benzilic halides are typically metabolized via ring hydroxylation or oxidation of the benzylic carbon. The key takeaway is that while the potential for sulfur oxidation should be considered and assessed experimentally (e.g., via liver microsome stability assays), it is not an inherent disqualifier. The overall metabolic profile of the final drug molecule will be context-dependent.

Conclusion: A Versatile and Privileged Addition to the Chemist's Toolbox

This comprehensive guide demonstrates that (5-Bromothiophen-2-YL)methylamine is more than just another halogenated building block. Its performance in key cross-coupling reactions is on par with standard brominated aromatics, confirming its status as a reliable and versatile synthetic handle.

Where it truly distinguishes itself is in its unique physicochemical profile. By acting as a bioisostere for a phenyl ring, it offers medicinal chemists a valuable tool to fine-tune lipophilicity, polarity, and molecular interactions.[5] This allows for the strategic modulation of a compound's ADME properties, a critical step in the optimization of a drug candidate. While the metabolic fate of the thiophene ring requires careful consideration, it also presents an opportunity for differentiation from more conventional scaffolds.

Ultimately, the decision to employ (5-Bromothiophen-2-YL)methylamine should be driven by a holistic analysis of the project's goals. For researchers seeking to enhance physicochemical properties, explore new binding interactions, or navigate a crowded intellectual property landscape, this privileged building block represents a powerful and empirically validated choice.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling (5-Bromothiophen-2-YL)methylamine

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental. amine, a substituted thiophene derivative, represents a class of compounds with significant potential in medicinal chemistry.[1] The presence of a brominated thiophene ring suggests that while this compound is valuable, it necessitates meticulous handling protocols to ensure the safety of laboratory personnel.[2][3] This guide provides an in-depth, procedural framework for the safe handling of this compound, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE).

Understanding the Risks: A Proactive Stance on Safety

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is essential to mitigate the risks of exposure through inhalation, dermal contact, and ocular contact.[6] The following table outlines the minimum required PPE for handling amine.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles and Face Shield	Tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards are mandatory to protect against splashes.[6] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing, such as during transfers of larger quantities or when heating solutions.[2]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended.[2][6] It is crucial to inspect gloves for any signs of degradation or perforation before each use. Contaminated gloves should be changed immediately, and hands should be washed thoroughly after removal.[7][8]
Body Protection	Flame-Resistant Laboratory Coat	A fully buttoned, flame-resistant lab coat serves as the primary barrier to protect skin and personal clothing from accidental spills.[6] For procedures with a higher risk of significant splashes, a disposable gown over the lab coat is advisable.[2]
Respiratory Protection	Chemical Fume Hood or Respirator	All handling of amine, especially when in solid (powder) form or as a volatile solution, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[2][6] In the rare event that a fume hood is not available, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.[2][4]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational workflow is paramount for minimizing exposure and ensuring a safe laboratory environment.

1. Preparation and Pre-Handling:

• Work Area Setup: Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.[6]

• Emergency Equipment: Verify the accessibility and functionality of the nearest eyewash station and safety shower.[6]

• Gather Materials: Assemble all necessary chemicals, solvents, and equipment before commencing the experiment to minimize movement in and out of the fume hood.

2. Donning PPE:

• The sequence of donning PPE is critical to prevent cross-contamination.

  • Lab Coat: Put on the lab coat and ensure it is fully buttoned.

  • Goggles and Face Shield: Don safety goggles, followed by a face shield if necessary.

  • Gloves: Wear the appropriate chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

3. Handling the Compound:

• Avoid Direct Contact: At all times, avoid direct contact of the chemical with skin, eyes, and clothing.[7]

• Prevent Aerosolization: When handling the solid compound, weigh and transfer it carefully to avoid generating dust.[6] If preparing a solution, add the solid to the solvent slowly while stirring.

• Container Management: Keep all containers of the compound tightly closed when not in use.[5]

4. Post-Handling and Decontamination:

• Work Area Cleaning: Thoroughly decontaminate the work area within the fume hood after the experiment is complete.

• Doffing PPE: The removal of PPE should be done in a manner that prevents contamination of the user and the surrounding environment.

  • Gloves: Remove gloves first using a glove-to-glove and then skin-to-skin technique to avoid touching the outer contaminated surface.

  • Face Shield and Goggles: Remove the face shield (if used) and then the safety goggles.

  • Lab Coat: Remove the lab coat by rolling it inside out to contain any potential contamination.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[9]

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of amine and associated contaminated materials is a legal and ethical responsibility to protect both human health and the environment.

• Chemical Waste: All waste containing the compound, whether in solid or solution form, must be collected in a designated, labeled, and sealed hazardous waste container for "Halogenated Organic Waste."[5] Do not dispose of this chemical down the drain or in regular trash.[6]

• Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, weighing paper, pipette tips, and paper towels, must be collected in a sealed bag and disposed of as hazardous chemical waste.[5][6]

• Empty Containers: "Empty" containers that held the compound should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. After proper decontamination, the container can be disposed of according to institutional guidelines.[6]

Decision-Making Flowchart for PPE Selection

The following diagram illustrates the logical process for selecting the appropriate level of PPE based on the nature of the experimental procedure.

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